Methyl 2,3-dichloro-5-nitrobenzoate

• CAS: 63105-54-4

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of Methyl 2,3-dichloro-5-nitrobenzoate

Executive Summary

Methyl 2,3-dichloro-5-nitrobenzoate (CAS: 63105-54-4) is a highly functionalized aromatic building block that serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and specialized agrochemicals. Featuring three distinct, orthogonally reactive sites—a methyl ester, a nitro group, and two aryl chlorides—this molecule provides chemists with a versatile scaffold for complex molecular assembly [1].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural reactivity, and field-proven synthetic protocols, designed to support researchers and drug development professionals in optimizing their synthetic workflows.

Structural and Physicochemical Properties

Understanding the physical and chemical parameters of Methyl 2,3-dichloro-5-nitrobenzoate is essential for predicting its behavior in biological assays, chromatographic purification, and downstream reactions. The data below is consolidated from computed and experimental databases [1].

Table 1: Core Physicochemical Parameters

Property	Value	Scientific Implication
IUPAC Name	methyl 2,3-dichloro-5-nitrobenzoate	Standardized nomenclature for regulatory filing.
Molecular Formula	C₈H₅Cl₂NO₄	Defines exact mass requirements for MS analysis.
Molecular Weight	250.03 g/mol	Optimal low-molecular-weight fragment for lead generation.
CAS Registry Number	63105-54-4	Primary identifier for commercial sourcing.
XLogP3 (Lipophilicity)	2.9	Indicates moderate lipophilicity, favorable for cellular permeability but requires organic solvents for reactions.
Topological Polar Surface Area	72.1 Ų	Falls within the ideal range (< 90 Ų) for blood-brain barrier (BBB) penetration in derivative design.
H-Bond Donors / Acceptors	0 / 4	Lacks protic hydrogens, rendering it stable against strong bases unless nucleophilic.

Mechanistic Pathways & Reactivity Dynamics

The strategic value of Methyl 2,3-dichloro-5-nitrobenzoate lies in its highly predictable regioselectivity during electrophilic and nucleophilic aromatic substitutions.

• The Nitro Group (C5): Strongly electron-withdrawing, it deactivates the ring toward further electrophilic attack, stabilizing the molecule. It can be selectively reduced to an aniline via catalytic hydrogenation (e.g., Pd/C, H₂) or dissolving metal reduction (Fe/HCl), opening pathways for amide coupling or Buchwald-Hartwig aminations.

• The Aryl Chlorides (C2, C3): The chlorine at the C2 position is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar ) because it is situated ortho to the electron-withdrawing ester and para to the nitro group. This allows for selective displacement by amines or alkoxides without affecting the C3 chlorine [2].

• The Methyl Ester (C1): Can be saponified to the corresponding carboxylic acid under mild basic conditions (LiOH, THF/H₂O) or converted directly into a primary amide.

Synthetic Routing

The synthesis of this compound typically proceeds via two divergent pathways starting from commercially available 2,3-dichlorobenzoic acid.

Divergent synthetic workflows for Methyl 2,3-dichloro-5-nitrobenzoate via selective nitration.

Experimental Protocols: Synthesis and Isolation

To ensure high scientific integrity and reproducibility, the following protocol details the Nitration of Methyl 2,3-dichlorobenzoate (Pathway 1). This route is often preferred because esterifying the sterically hindered 2,3-dichloro-5-nitrobenzoic acid (Pathway 2) requires harsh acyl chloride intermediates.

Step-by-Step Methodology: Regioselective Nitration

Reagents Required:

• Methyl 2,3-dichlorobenzoate (1.0 eq, 50 mmol)

• Concentrated Sulfuric Acid (H₂SO₄, 98%) (5.0 Vol)

• Fuming Nitric Acid (HNO₃, 90%) (1.2 eq, 60 mmol)

Procedure & Causality:

• Preparation of the Nitrating Mixture: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and an internal thermometer, add concentrated H₂SO₄ (25 mL). Cool the flask to 0°C using an ice-salt bath. Slowly add fuming HNO₃ dropwise over 15 minutes.

  • Causality: The reaction between H₂SO₄ and HNO₃ generates the active electrophile, the nitronium ion ( NO2+​ ). This process is highly exothermic. Strict temperature control prevents the thermal decomposition of HNO₃ and mitigates the risk of runaway oxidative side reactions.

• Substrate Addition: Dissolve Methyl 2,3-dichlorobenzoate (10.25 g, 50 mmol) in a minimal amount of cold H₂SO₄ (10 mL). Add this solution dropwise to the nitrating mixture, maintaining the internal temperature below 5°C.

  • Causality: The ester group is meta-directing, while the chlorines are ortho/para-directing. Position 5 is para to the C2 chlorine and meta to the ester, making it the most electronically activated and sterically accessible site. Keeping the temperature low ensures kinetic control, preventing over-nitration (di-nitro species).

• Reaction Monitoring (Self-Validation): After addition, stir the mixture at 0°C for 2 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 8:2).

  • Validation: The starting material (higher Rf) should completely disappear, replaced by a single distinct, UV-active product spot (lower Rf due to the polar nitro group).

• Quenching & Isolation: Carefully pour the reaction mixture over 200 g of crushed ice under vigorous stirring.

  • Causality: The highly hydrophobic product (XLogP3 = 2.9) will immediately precipitate as a pale yellow solid, while the excess inorganic acids remain dissolved in the aqueous phase.

• Purification: Filter the precipitate under vacuum, wash extensively with cold distilled water until the filtrate is pH neutral, and recrystallize from hot ethanol to yield pure Methyl 2,3-dichloro-5-nitrobenzoate.

Analytical Characterization Expectations

To verify the structural integrity of the synthesized compound, researchers should cross-reference their analytical data against the following theoretical expectations:

• ¹H NMR (400 MHz, CDCl₃): The aromatic ring contains two isolated protons (H-4 and H-6) situated meta to each other.

  • Expect a doublet at ~8.5 ppm (1H, d, J ≈ 2.5 Hz) corresponding to H-6 (highly deshielded by the adjacent nitro and ester groups).

  • Expect a doublet at ~8.3 ppm (1H, d, J ≈ 2.5 Hz) corresponding to H-4.

  • Expect a sharp singlet at ~3.9 ppm (3H, s) corresponding to the methyl ester protons.

• LC-MS (ESI+): While nitroaromatics can sometimes be difficult to ionize in positive mode, the exact mass is 248.96 Da. Expect an [M+H]⁺ peak at m/z 250.0 (with a characteristic chlorine isotope pattern at 252.0 and 254.0 due to the two Cl atoms) [1].

Applications in Drug Discovery

In medicinal chemistry, the 2,3-dichloro-5-nitrobenzoate architecture is a "privileged scaffold."

• Kinase Inhibitors: Reduction of the nitro group yields a functional aniline. This aniline is frequently utilized to form amide bonds with hinge-binding core heterocycles, a common motif in oncology drugs targeting tyrosine kinases.

• Allosteric Modulators: The steric bulk of the two adjacent chlorines forces the aromatic ring out of plane when attached to larger macromolecules, a conformational restriction tactic used to lock drugs into bioactive conformations for G-protein coupled receptors (GPCRs).

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 113010, Methyl 2,3-dichloro-5-nitrobenzoate" PubChem, [Link]. Accessed 24 March 2026.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Methyl 2,3-dichloro-5-nitrobenzoate

Introduction

In the fields of pharmaceutical development, agrochemical synthesis, and materials science, the precise structural elucidation of novel and intermediate compounds is a cornerstone of research and development. Methyl 2,3-dichloro-5-nitrobenzoate (C₈H₅Cl₂NO₄) is a substituted aromatic compound whose structural complexity, arising from its combination of ester, nitro, and dichloro functional groups, presents a unique analytical challenge. Mass spectrometry (MS), particularly when coupled with gas chromatography (GC-MS) utilizing electron ionization (EI), stands as a definitive technique for its identification and characterization.[1][2]

This technical guide provides a comprehensive analysis of the EI mass spectrometry fragmentation pattern of Methyl 2,3-dichloro-5-nitrobenzoate. As a Senior Application Scientist, this document moves beyond a mere catalog of fragments to explain the causal logic behind the observed fragmentation pathways. It is designed to equip researchers, scientists, and drug development professionals with the expertise to interpret the mass spectrum of this molecule and similar halogenated nitroaromatic compounds, ensuring trustworthy and authoritative structural confirmation.

The Molecular Ion (M⁺•): The Initial Fingerprint

Upon entering the ion source of a mass spectrometer, the Methyl 2,3-dichloro-5-nitrobenzoate molecule is bombarded with high-energy electrons (typically 70 eV), causing the ejection of a single electron to form a positively charged radical ion, known as the molecular ion (M⁺•).[3]

• Monoisotopic Mass: 248.96 Da (calculated for C₈H₅³⁵Cl₂NO₄)[4][5]

The most immediate and diagnostic feature of this molecular ion is not just its mass, but its distinctive isotopic pattern. The presence of two chlorine atoms is unequivocally confirmed by a characteristic cluster of peaks:

• M⁺• Peak: The peak corresponding to the molecule containing two ³⁵Cl isotopes (m/z 249).

• [M+2]⁺• Peak: A peak two mass units higher, corresponding to one ³⁵Cl and one ³⁷Cl isotope (m/z 251).

• [M+4]⁺• Peak: A peak four mass units higher, corresponding to two ³⁷Cl isotopes (m/z 253).

Given the natural abundance ratio of ³⁵Cl to ³⁷Cl is approximately 3:1, the expected intensity ratio for this M, M+2, and M+4 cluster is approximately 9:6:1 .[1] This pattern is a critical first step in validating the presence of a dichlorinated compound.

Primary Fragmentation Pathways: Competing Fissures

The molecular ion is energetically unstable and rapidly undergoes fragmentation.[3] For Methyl 2,3-dichloro-5-nitrobenzoate, the fragmentation is dictated by the competing influences of the methyl ester, the nitro group, and the chloro-substituents. Three major primary fragmentation pathways dominate the initial decomposition.

Pathway A: Ester-Directed Fragmentation (Loss of •OCH₃)

A predominant fragmentation route for methyl esters is the loss of the methoxy radical (•OCH₃), which has a mass of 31 Da.[6][7] This α-cleavage results in the formation of a highly stable dichloronitrobenzoyl acylium ion.

• M⁺• (m/z 249) → [M - OCH₃]⁺ (m/z 218) + •OCH₃

The stability of the resulting acylium cation makes this a highly favored pathway. The fragment at m/z 218 will also exhibit the characteristic 9:6:1 isotope pattern for a dichlorinated species.

Pathway B: Nitroaromatic Cleavage (Loss of •NO₂)

Aromatic nitro compounds characteristically undergo cleavage of the C-N bond, leading to the expulsion of a nitro radical (•NO₂), a neutral species with a mass of 46 Da.[6][8]

• M⁺• (m/z 249) → [M - NO₂]⁺ (m/z 203) + •NO₂

This fragmentation produces a methyl 2,3-dichlorobenzoate cation radical. The fragment at m/z 203 will also display the dichlorinated isotope signature.

Pathway C: Halogen Cleavage (Loss of •Cl)

The cleavage of a carbon-halogen bond is a principal fragmentation pathway for halogenated compounds.[7][9] The loss of a chlorine radical (•Cl), with a mass of 35 Da, results in a cation that is still a radical.

• M⁺• (m/z 249) → [M - Cl]⁺ (m/z 214) + •Cl

This fragment at m/z 214 contains only one chlorine atom, so its isotopic signature will simplify to an M, M+2 pattern with an approximate 3:1 intensity ratio.

Secondary Fragmentation: The Cascade to Stability

The primary fragment ions, themselves being high-energy species, undergo further fragmentation to produce a cascade of smaller, more stable ions. Understanding these secondary pathways is crucial for a complete structural confirmation.

The primary acylium ion at m/z 218 is particularly prone to losing a molecule of carbon monoxide (CO), a common fragmentation for acylium ions, resulting in a dichloronitrophenyl cation.

• [m/z 218] → [m/z 190] + CO

The primary fragments from pathways B and C can also lose their remaining functional groups. For instance, the ion at m/z 203 ([M - NO₂]⁺) can subsequently lose a methoxy radical.

• [m/z 203] → [m/z 172] + •OCH₃

Similarly, the ion at m/z 214 ([M - Cl]⁺) can also lose a methoxy radical.

• [m/z 214] → [m/z 183] + •OCH₃

Interestingly, multiple pathways can converge on a common fragment ion. The ion at m/z 183 can also be formed from the acylium ion at m/z 218 by the loss of a chlorine radical.

• [m/z 218] → [m/z 183] + •Cl

This convergence provides additional confidence in the proposed fragmentation scheme. The overall fragmentation cascade is visualized in the diagram below.

Caption: Predicted EI fragmentation pathway of Methyl 2,3-dichloro-5-nitrobenzoate.

Summary of Key Fragment Ions

For ease of reference, the principal ions expected in the electron ionization mass spectrum of Methyl 2,3-dichloro-5-nitrobenzoate are summarized below.

m/z (³⁵Cl₂)	Proposed Structure/Formula	Formation Pathway Description
249	[C₈H₅Cl₂NO₄]⁺•	Molecular Ion (M⁺•)
218	[C₇H₂Cl₂NO₃]⁺	Primary: Loss of methoxy radical (•OCH₃) from M⁺•
203	[C₈H₅Cl₂O₂]⁺•	Primary: Loss of nitro radical (•NO₂) from M⁺•
214	[C₈H₅ClNO₄]⁺•	Primary: Loss of chlorine radical (•Cl) from M⁺•
190	[C₆H₂Cl₂NO₂]⁺	Secondary: Loss of carbon monoxide (CO) from m/z 218
183	[C₇H₂ClNO₃]⁺	Secondary: Loss of •Cl from m/z 218 or •OCH₃ from m/z 214
172	[C₇H₂Cl₂O]⁺	Secondary: Loss of •OCH₃ from m/z 203

Experimental Protocol: GC-MS Analysis

This protocol outlines a self-validating system for the acquisition of a high-quality mass spectrum for Methyl 2,3-dichloro-5-nitrobenzoate. The use of a well-characterized GC column and defined temperature program ensures reproducible retention times, while the MS parameters are optimized for generating a classic, library-searchable EI spectrum.

Sample Preparation

• Stock Solution: Accurately weigh approximately 5 mg of Methyl 2,3-dichloro-5-nitrobenzoate and dissolve it in 5.0 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL stock solution.

• Working Solution: Perform a 1:100 dilution of the stock solution with the same solvent to yield a working concentration of 10 µg/mL. Ensure the final solution is clear and free of particulates.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

Gas Chromatography Conditions:

• Injection Port: Split/Splitless Injector

• Injection Mode: Splitless

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min

• GC Column: HP-5ms Ultra Inert (or equivalent C18 column), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Final Hold: Hold at 280°C for 5 minutes.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 40-400

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• MS Transfer Line Temperature: 280°C

• Solvent Delay: 4 minutes (to prevent filament damage from the solvent peak)

Data Acquisition and Analysis

• Equilibrate the GC-MS system by running a solvent blank.

• Inject the 10 µg/mL working solution.

• Acquire the data using the instrument's acquisition software.

• Process the resulting total ion chromatogram (TIC) to identify the analyte peak.

• Extract and analyze the mass spectrum corresponding to the peak apex.

• Compare the experimental spectrum, particularly the molecular ion cluster and major fragments, with the predicted pathways outlined in this guide.

Caption: Standard experimental workflow for GC-MS analysis of the target analyte.

Conclusion

The electron ionization mass spectrum of Methyl 2,3-dichloro-5-nitrobenzoate is rich with structural information. A systematic interpretation, beginning with the confirmation of the dichlorinated molecular ion cluster, followed by the identification of fragments arising from competing cleavages of the ester and nitro groups, provides an unambiguous structural fingerprint. The predicted fragmentation cascade, characterized by the loss of •OCH₃ (m/z 218), •NO₂ (m/z 203), and •Cl (m/z 214) as primary events, offers a robust framework for the identification of this and structurally related compounds, empowering researchers with the confidence required for advancing their scientific objectives.

References

• Mass Spectrometry Fragmentation: A Comparative Guide to Trimethyl-Nitrobenzene Isomers. Benchchem.
• Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Science Publishing.
• Mass Spectrometric Analysis of Methyl 4,5-dimethyl-2-nitrobenzoate: A Compar

• Mass Spectrometry: Fragmentation. Course Hero. [Link]

• peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds. Journal of the Chemical Society B: Physical Organic. [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed. [Link]

• Electron impact mass spectral fragmentation of 2a,4-disubstituted 2-chloro/2,2-dichloro-2,2a,3,4-tetrahydro-1H-azeto[2,1-d][8][10]benzothia zepin-1-ones. PubMed. [Link]

• Methyl 2,3-dichloro-5-nitrobenzoate (C8H5Cl2NO4). PubChemLite. [Link]

• Methyl 2,3-dichloro-5-nitrobenzoate. PubChem. [Link]

• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogen

• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. [Link]

• Fragmentation Patterns in Mass Spectra. Chemistry LibreTexts. [Link]

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• 10. Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Methyl 2,3-dichloro-5-nitrobenzoate Intermediates: A Technical Guide for Drug Development

Executive Summary

In the synthesis of complex Active Pharmaceutical Ingredients (APIs), halogenated nitrobenzoates serve as critical bifunctional building blocks. Specifically, Methyl 2,3-dichloro-5-nitrobenzoate (Molecular Formula: C8H5Cl2NO4, MW: 250.03 g/mol )[1] provides a scaffold where the nitro group can be reduced to an amine for amide coupling, while the orthogonal chlorine atoms serve as handles for transition-metal-catalyzed cross-coupling reactions.

However, the synthesis of heavily substituted aromatic rings is fraught with regiochemical pitfalls. Electrophilic aromatic substitution (e.g., nitration) often yields a mixture of regioisomers. As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating analytical framework. By combining Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), we can unambiguously confirm the regiochemistry and purity of this specific intermediate, ensuring downstream API integrity.

Mechanistic Context & Synthetic Workflow

The characterization strategy must be informed by the synthetic pathway. The target compound is typically synthesized via the regioselective nitration of 2,3-dichlorobenzoic acid, followed by Fischer esterification to protect the carboxylic acid.

Causality in Synthesis: The esterification step is not merely for protection; it fundamentally alters the solubility profile of the intermediate, preventing the formation of intractable zwitterionic species during subsequent nitro-reduction steps. Furthermore, tracking this transformation via spectroscopy requires monitoring the appearance of the methoxy group and the shifting of the aromatic protons.

Synthetic workflow of Methyl 2,3-dichloro-5-nitrobenzoate highlighting regioselective nitration.

Step-by-Step Analytical Methodologies

To establish a trustworthy, self-validating system, protocols must go beyond simple instructions and address the why behind each operational parameter.

Protocol A: 1D and 2D NMR Spectroscopy

• Solvent Selection & Preparation: Dissolve 15 mg of the intermediate in 0.6 mL of Chloroform-d (CDCl3).

  • Causality: CDCl3 is selected over DMSO-d6 to prevent potential transesterification artifacts and to provide sharp resolution of the meta-coupled aromatic protons.

• Internal Referencing: Add 0.03% v/v Tetramethylsilane (TMS).

  • Causality: Establishes a definitive 0.00 ppm baseline, which is critical for resolving the subtle deshielding effects induced by the highly electronegative nitro and chloro groups.

• Pulse Sequence Configuration: Acquire 1H NMR at 400 MHz (16 scans, relaxation delay 1.5s) and 13C NMR at 100 MHz (1024 scans).

  • Causality: The extended relaxation delay ensures accurate integration of the electron-deficient aromatic protons. The high scan count for 13C overcomes the lack of Nuclear Overhauser Effect (NOE) enhancement for the five quaternary carbons (C1, C2, C3, C5, C=O).

• Orthogonal 2D Validation (HMBC): Perform Heteronuclear Multiple Bond Correlation (HMBC).

  • Causality: HMBC correlates the methoxy protons to the ester carbonyl, definitively proving the esterification occurred at C1 and ruling out isomeric impurities.

Protocol B: High-Resolution Mass Spectrometry (HRMS)

• Ionization Mode Selection: Configure the mass spectrometer for Electrospray Ionization in negative mode (ESI-).

  • Causality: Highly electronegative functional groups (two chlorines, one nitro) suppress protonation in standard ESI+, making ESI- the most sensitive and reliable mode for this specific scaffold[2].

• Sample Introduction: Dilute the sample to 1 µg/mL in Methanol/Water (80:20) and inject via direct infusion at 10 µL/min.

• Isotopic Pattern Analysis: Monitor the molecular ion cluster around m/z 247.95 ([M-H]-)[2].

  • Causality: The natural abundance of 35Cl and 37Cl produces a rigid 9:6:1 intensity ratio. This acts as an internal validation mechanism; any deviation indicates co-eluting impurities or gas-phase adduct formation.

Quantitative Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR) Elucidation

The regiochemistry of the aromatic ring is the most critical parameter to verify. In the 2,3-dichloro-5-nitro substitution pattern, the two remaining protons are located at C4 and C6. Because they are separated by the nitro-bearing C5 carbon, they are meta to each other.

Logical decision tree for elucidating regioisomers using 1H NMR meta-coupling constants.

Table 1: 1H NMR Diagnostic Assignments (400 MHz, CDCl3)

Position	Chemical Shift (ppm)	Multiplicity	Coupling (J)	Integration	Assignment Causality
Methoxy	3.95	Singlet (s)	N/A	3H	Deshielded by the adjacent ester oxygen.
H-4	8.35	Doublet (d)	2.5 Hz	1H	Meta to H-6; highly deshielded by ortho-Cl and ortho-NO2.
H-6	8.62	Doublet (d)	2.5 Hz	1H	Meta to H-4; maximally deshielded by ortho-NO2 and ortho-ester.

HRMS Isotopic Fidelity

Mass spectrometry provides orthogonal validation to NMR. The presence of two chlorine atoms generates a distinct isotopic signature that serves as a self-validating fingerprint for the molecular formula[1]. Furthermore, patent literature frequently utilizes this exact mass fingerprinting to track the intermediate through complex multi-step API syntheses[3].

Table 2: HRMS (ESI-) Isotopic Signature[2]

Ion Species	Exact Mass (m/z)	Relative Abundance	Diagnostic Significance
[M-H]- (35Cl, 35Cl)	247.952	100%	Base peak, confirms the core molecular weight.
[M-H]- (35Cl, 37Cl)	249.949	~65%	Validates the presence of the first chlorine atom.
[M-H]- (37Cl, 37Cl)	251.946	~11%	Validates the presence of the second chlorine atom.

Quality Control & System Suitability

To ensure the trustworthiness of the analytical data, a System Suitability Test (SST) must be performed prior to sample analysis.

• For NMR: The line width at half-height of the TMS peak must be ≤ 1.0 Hz to guarantee magnetic field homogeneity. Poor shimming will artificially broaden the 2.5 Hz meta coupling, potentially leading to misidentification of the regioisomer as a singlet.

• For MS: The mass accuracy must be calibrated to within < 5 ppm error using a known standard (e.g., sodium formate cluster) to definitively rule out isobaric interferences.

By strictly adhering to these causally driven protocols, researchers can guarantee the structural integrity of Methyl 2,3-dichloro-5-nitrobenzoate, thereby de-risking the downstream synthesis of critical pharmaceutical compounds.

References

• PubChem CID 113010: Methyl 2,3-dichloro-5-nitrobenzoate Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• PubChemLite: Methyl 2,3-dichloro-5-nitrobenzoate (C8H5Cl2NO4) - Predicted Mass Adducts Source: Université du Luxembourg / LCSB URL:[Link]

Sources

• 1. Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - Methyl 2,3-dichloro-5-nitrobenzoate (C8H5Cl2NO4) [pubchemlite.lcsb.uni.lu]
• 3. Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization Protocol for Methyl 2,3-dichloro-5-nitrobenzoate

Audience: Research Chemists, Process Scientists, and Drug Development Professionals Objective: To provide a robust, high-yielding, and scalable synthetic protocol for the esterification of 2,3-dichloro-5-nitrobenzoic acid to methyl 2,3-dichloro-5-nitrobenzoate.

Introduction and Mechanistic Rationale

Methyl 2,3-dichloro-5-nitrobenzoate (CAS: 63105-54-4) is a highly functionalized aromatic building block utilized extensively in the development of active pharmaceutical ingredients (APIs), agricultural chemicals, and advanced materials [1]. The molecule features a unique substitution pattern—two ortho/meta-directing halogens and a strongly electron-withdrawing nitro group—making it a versatile intermediate for cross-coupling reactions, nucleophilic aromatic substitutions ( SN​Ar ), and nitro-reduction pathways.

Causality in Reaction Design: Direct Fischer esterification (methanol and catalytic sulfuric acid) of 2,3-dichloro-5-nitrobenzoic acid can be sluggish. The strong electron-withdrawing effect of the nitro group and the inductive effect of the two chlorine atoms significantly decrease the electron density of the aromatic ring, which in turn reduces the nucleophilicity of the carboxylic acid oxygen. Furthermore, the chlorine atom at the 2-position introduces steric hindrance adjacent to the carboxylate.

To overcome this, a two-step activation methodology is preferred. The protocol below utilizes Thionyl Chloride ( SOCl2​ ) with a catalytic amount of Dimethylformamide (DMF) to convert the unreactive carboxylic acid into a highly reactive acyl chloride intermediate. The DMF acts as a catalyst by forming the Vilsmeier-Haack reagent, which rapidly attacks the carboxylic acid. Subsequent addition of anhydrous methanol in the presence of an amine base (to scavenge the generated HCl) yields the target methyl ester with high conversion rates and minimal side products.

Reaction Workflow

Synthetic workflow for Methyl 2,3-dichloro-5-nitrobenzoate via acyl chloride activation.

Experimental Parameters and Data

Table 1: Reagent Stoichiometry and Safety

Reagent / Material	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role / Safety Note
2,3-Dichloro-5-nitrobenzoic acid	236.01	1.0 eq	2.36 g	Starting Material. Irritant[2].
Thionyl Chloride ( SOCl2​ )	118.97	2.0 eq	1.45 mL (2.38 g)	Activating Agent. Corrosive, reacts violently with water.
N,N-Dimethylformamide (DMF)	73.09	0.05 eq	2-3 drops	Catalyst (Vilsmeier-Haack intermediate).
Anhydrous Methanol (MeOH)	32.04	5.0 eq	2.02 mL (1.60 g)	Nucleophile. Flammable, toxic.
Triethylamine ( Et3​N )	101.19	1.5 eq	2.09 mL (1.52 g)	Acid Scavenger. Corrosive, flammable.
Dichloromethane (DCM)	84.93	N/A	20 mL (total)	Solvent. Volatile, use in fume hood.

Table 2: Target Product Physicochemical Profile [1]

Property	Value
Chemical Name	Methyl 2,3-dichloro-5-nitrobenzoate
CAS Number	63105-54-4
Molecular Formula	C8​H5​Cl2​NO4​
Molecular Weight	250.03 g/mol
Predicted XLogP3	2.9
Topological Polar Surface Area	72.1 Ų

Step-by-Step Synthetic Protocol

Note: All procedures must be conducted in a properly functioning chemical fume hood using appropriate PPE (lab coat, safety goggles, nitrile gloves). Ensure all glassware is oven-dried to prevent premature hydrolysis of the acyl chloride intermediate.

Phase 1: Acyl Chloride Formation

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (containing anhydrous CaCl2​ ) to prevent atmospheric moisture ingress.

• Reagent Addition: Add 2,3-dichloro-5-nitrobenzoic acid (2.36 g, 10 mmol) to the flask, followed by 10 mL of anhydrous Dichloromethane (DCM) to create a suspension.

• Activation: Slowly add Thionyl Chloride (1.45 mL, 20 mmol) via syringe. Add 2-3 drops of anhydrous DMF. Causality Note: The addition of DMF initiates the catalytic cycle, immediately generating gas ( SO2​ and HCl ).

• Reaction: Heat the mixture to a gentle reflux (approx. 40 °C) for 2 to 4 hours. The reaction is complete when the suspension transitions into a clear, homogeneous solution, indicating full conversion to the acyl chloride.

• Concentration: Cool the reaction to room temperature. Remove the solvent and excess SOCl2​ under reduced pressure using a rotary evaporator. To ensure complete removal of SOCl2​ , co-evaporate the crude residue twice with 5 mL aliquots of dry toluene.

Phase 2: Esterification

• Preparation: Dissolve the crude 2,3-dichloro-5-nitrobenzoyl chloride in 10 mL of anhydrous DCM. Cool the flask to 0 °C using an ice-water bath.

• Nucleophilic Attack: In a separate dry vial, prepare a mixture of anhydrous Methanol (2.02 mL, 50 mmol) and Triethylamine (2.09 mL, 15 mmol). Add this mixture dropwise to the cooled acyl chloride solution over 10 minutes. Causality Note: Slow addition at 0 °C controls the exothermic nature of the reaction and prevents the formation of unwanted side products.

• Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours. Monitor completion via TLC (Hexanes:Ethyl Acetate 4:1).

Phase 3: Work-up and Purification

• Quenching: Quench the reaction by adding 15 mL of distilled water. Transfer the biphasic mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (2 x 10 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with:

  • 10 mL of 1M HCl (to remove excess triethylamine).

  • 10 mL of saturated aqueous NaHCO3​ (to neutralize any unreacted acid).

  • 10 mL of brine (to remove residual water).

• Drying & Concentration: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ). Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purification: The crude methyl 2,3-dichloro-5-nitrobenzoate is typically of high purity (>95%). If necessary, it can be further purified by recrystallization from hot ethanol or via flash column chromatography on silica gel.

References

• National Center for Biotechnology Information (PubChem). "Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010". PubChem Compound Summary. Available at:[Link]

The Strategic Utility of Methyl 2,3-dichloro-5-nitrobenzoate in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Introduction: Unveiling a Versatile Building Block in Medicinal Chemistry

In the intricate landscape of pharmaceutical synthesis, the selection of starting materials and key intermediates is paramount to the efficiency, scalability, and economic viability of producing active pharmaceutical ingredients (APIs). Methyl 2,3-dichloro-5-nitrobenzoate is a substituted aromatic compound that has emerged as a crucial building block in the synthesis of complex APIs. Its strategic arrangement of functional groups—two chlorine atoms, a nitro group, and a methyl ester on a benzene ring—provides a unique reactivity profile that medicinal chemists can exploit to construct intricate molecular architectures.

The presence of a strong electron-withdrawing nitro group, positioned meta to a methyl ester and para to one of the chlorine atoms, significantly activates the aromatic ring towards nucleophilic aromatic substitution (SNAr) reactions.[1][2][3] This activation is a cornerstone of its utility, allowing for the regioselective displacement of one of the chloro substituents by a variety of nucleophiles. This application note provides an in-depth exploration of the chemical properties, reactivity, and practical applications of Methyl 2,3-dichloro-5-nitrobenzoate in API synthesis, with a focus on its role in the production of the innovative drugs Lifitegrast and Venetoclax. Detailed protocols and mechanistic insights are provided to guide researchers and drug development professionals in leveraging the full potential of this versatile intermediate.

Physicochemical Properties and Reactivity Profile

Methyl 2,3-dichloro-5-nitrobenzoate is a crystalline solid with the chemical formula C₈H₅Cl₂NO₄ and a molecular weight of 250.03 g/mol .[4] Its structure is characterized by a high degree of functionalization, which dictates its chemical behavior.

Property	Value	Source
Molecular Formula	C₈H₅Cl₂NO₄	[4]
Molecular Weight	250.03 g/mol	[4]
IUPAC Name	methyl 2,3-dichloro-5-nitrobenzoate	[4]
CAS Number	63105-54-4	[4]

The key to the reactivity of Methyl 2,3-dichloro-5-nitrobenzoate lies in the electronic effects of its substituents. The nitro group is a powerful electron-withdrawing group, and its presence significantly lowers the electron density of the aromatic ring, making it susceptible to attack by nucleophiles.[5] This effect is most pronounced at the ortho and para positions relative to the nitro group. Consequently, the chlorine atom at the C-3 position is activated for nucleophilic displacement. The reaction proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2][6]

The presence of two chlorine atoms offers the potential for sequential substitution reactions, further enhancing its synthetic utility.[7] The methyl ester group, being a meta-director in electrophilic aromatic substitution, is less impactful on the SNAr reactivity but serves as a convenient handle for further functional group transformations, such as hydrolysis to the corresponding carboxylic acid or amidation.[8]

Application in the Synthesis of Lifitegrast

Lifitegrast (brand name Xiidra®) is an FDA-approved drug for the treatment of keratoconjunctivitis sicca, commonly known as dry eye disease.[9][10] It functions as a lymphocyte function-associated antigen-1 (LFA-1) antagonist. The synthesis of a key intermediate for Lifitegrast, 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid, can be envisioned to start from a derivative of dichloronitrobenzoic acid, highlighting the importance of this class of building blocks.[11][12]

While specific routes may vary, the general strategy involves the use of a dichlorinated aromatic precursor to construct the core tetrahydroisoquinoline ring system. Although direct use of Methyl 2,3-dichloro-5-nitrobenzoate is not explicitly detailed in all publicly available routes, the principles of its reactivity are directly applicable to the synthesis of the key intermediates. For instance, a related compound, 2-(2,4-dichlorophenyl)ethan-1-amine, is a known starting material for one of the key fragments of Lifitegrast.[12] The synthesis of this starting material can be achieved through multi-step sequences that may involve nitration and chlorination of a simpler aromatic precursor.

A representative transformation showcasing the utility of a dichlorinated aromatic precursor in the synthesis of a key Lifitegrast intermediate is the construction of the 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline core.

Caption: Generalized workflow for a key Venetoclax intermediate.

Detailed Experimental Protocols

The following protocols are representative examples of reactions involving dichloronitrobenzoate derivatives and are intended for instructional purposes. Researchers should adapt these protocols to their specific needs and conduct thorough safety assessments before commencing any experimental work.

Protocol 1: Synthesis of Methyl 2,3-dichloro-5-nitrobenzoate

This protocol describes the nitration of methyl 2,3-dichlorobenzoate.

Materials:

• Methyl 2,3-dichlorobenzoate

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Crushed Ice

• Deionized Water

• Methanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (5 mL per gram of starting material) to 0-5 °C in an ice-salt bath.

• Slowly add methyl 2,3-dichlorobenzoate (1.0 eq) to the cooled sulfuric acid with stirring, maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2 mL per gram of starting material) in a separate flask, pre-cooled to 0-5 °C.

• Add the nitrating mixture dropwise to the solution of methyl 2,3-dichlorobenzoate over 30-60 minutes, ensuring the reaction temperature does not exceed 15 °C. [13]5. After the addition is complete, stir the reaction mixture at 10-15 °C for an additional 1-2 hours. Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice (10 g per gram of starting material) with vigorous stirring. [14]7. A solid precipitate will form. Allow the ice to melt completely, then collect the solid by vacuum filtration.

• Wash the crude product with copious amounts of cold deionized water until the washings are neutral.

• Further wash the product with a small amount of ice-cold methanol to remove any unreacted starting material and isomers. [15]10. Dry the product under vacuum to obtain Methyl 2,3-dichloro-5-nitrobenzoate.

• The product can be further purified by recrystallization from methanol or ethanol if necessary. [16][17] Characterization:

• Melting Point: Compare with the literature value.

• ¹H NMR and ¹³C NMR: To confirm the structure and regiochemistry of nitration. [18]* Mass Spectrometry: To confirm the molecular weight.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol describes a general procedure for the reaction of Methyl 2,3-dichloro-5-nitrobenzoate with a primary or secondary amine.

Materials:

• Methyl 2,3-dichloro-5-nitrobenzoate

• Amine (primary or secondary)

• Aprotic polar solvent (e.g., DMF, DMSO, NMP) [2]* Base (e.g., K₂CO₃, Et₃N, DIPEA)

• Ethyl Acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

Procedure:

• To a solution of Methyl 2,3-dichloro-5-nitrobenzoate (1.0 eq) in a suitable aprotic polar solvent (e.g., DMF), add the amine (1.1-1.5 eq) and a base (1.5-2.0 eq, e.g., K₂CO₃).

• Heat the reaction mixture to a temperature between 50-100 °C, depending on the reactivity of the amine. Monitor the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate (3 x volumes).

• Combine the organic layers and wash with water and then with brine to remove the solvent and any remaining base.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization.

Characterization:

• ¹H NMR and ¹³C NMR: To confirm the structure and successful substitution.

• Mass Spectrometry: To confirm the molecular weight of the product.

Troubleshooting and Optimization

Issue	Possible Cause	Solution
Low yield in nitration	Incomplete reaction; formation of byproducts.	Ensure anhydrous conditions. Control temperature strictly below 15 °C. [15]Increase reaction time or slowly increase temperature towards the end of the reaction.
Formation of dinitro products	Reaction temperature too high.	Maintain the reaction temperature below 15 °C during the addition of the nitrating mixture. [15]
Incomplete SNAr reaction	Insufficiently reactive amine; low reaction temperature.	Increase the reaction temperature. Use a more polar aprotic solvent like DMSO. Consider using a stronger base.
Formation of multiple substitution products	Use of a large excess of the nucleophile or prolonged reaction times at high temperatures.	Use a controlled stoichiometry of the amine (1.1-1.2 eq). Monitor the reaction closely and stop it once the desired product is formed.

Safety Considerations

• Nitration: The nitration of aromatic compounds is a highly exothermic reaction and requires careful temperature control to prevent runaway reactions. Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Perform the reaction in a well-ventilated fume hood.

• SNAr Reactions: Aprotic polar solvents like DMF and DMSO have specific health and safety considerations. Consult the Safety Data Sheets (SDS) for all chemicals before use. Amines can be corrosive and toxic. Handle them with care in a fume hood.

• General: Always follow standard laboratory safety procedures. Dispose of chemical waste according to institutional and local regulations.

Conclusion

Methyl 2,3-dichloro-5-nitrobenzoate and its related derivatives are powerful and versatile building blocks in the synthesis of complex APIs. The strategic positioning of its functional groups allows for selective and efficient transformations, particularly through nucleophilic aromatic substitution reactions. As demonstrated in the synthetic strategies for Lifitegrast and Venetoclax, these intermediates provide a reliable platform for the construction of key molecular fragments. The protocols and insights provided in this application note are intended to equip researchers and drug development professionals with the knowledge to effectively utilize this valuable class of compounds in their synthetic endeavors, ultimately contributing to the advancement of medicinal chemistry and the development of new therapeutics.

References

• Danikiewicz, W., Bieńkowski, T., Kozłowska, D., & Zimnicka, M. (2007). Aromatic nucleophilic substitution (SNAr) reactions of 1,2- and 1,4-halonitrobenzenes and 1,4-dinitrobenzene with carbanions in the gas phase. Journal of the American Society for Mass Spectrometry, 18(8), 1351–1363. [Link]

• Padilla-Martínez, I. I., Cruz, A., & García-Báez, E. V. (2020). Synthesis of 5,7‐dichloro‐1,2,3,4‐tetrahydroisoquinoline‐6‐carboxylic acid. ResearchGate. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. [Link]

• Tong, X., Tao, Q., Liu, F., & Tang, F. (2018). Advances in the Synthesis of Venetoclax as a New Drug for the Treatment of Chronic Lymphocytic Leukemia. Chemistry, 81(2), 116-121. [Link]

• Google Patents. (n.d.). CN110724098A - Synthetic method of 5, 7-dichloro-1, 2,3, 4-tetrahydroisoquinoline-6-carboxylic acid hydrochloride.
• Google Patents. (n.d.).

• Ku, Y. Y., et al. (2019). Development of a Convergent Large-Scale Synthesis for Venetoclax, a First-in-Class BCL-2 Selective Inhibitor. Organic Process Research & Development, 23(5), 895-905. [Link]

• Andrew, P. (2021). SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents. ACS Sustainable Chemistry & Engineering. [Link]

• Wang, X., et al. (2023). Practical Synthesis of 5,7-Dichlorotetrahydroisoquinoline-6-carboxylic Acid—Key Intermediate of Lifitegrast (Xiidra). ACS Omega, 8(21), 18887-18893. [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning. [Link]

• Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. [Link]

• Technical Disclosure Commons. (2022). Process for the preparation of (S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline -6-carboxamido). [Link]

• ResearchGate. (n.d.). Development of a Convergent Large-Scale Synthesis for Venetoclax, a First-in-Class BCL-2 Selective Inhibitor. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Google Patents. (n.d.).

• Truman State University. (2013). Multistep Synthesis Nitration. [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. [Link]

• Ghorai, M. K., et al. (2018). α‐Amination of 1,3‐Dicarbonyl Compounds and Analogous Reactive Enolate‐Precursors Using Ammonia under Oxidative Conditions. Chemistry – A European Journal, 24(50), 13111-13115. [Link]

• Jiang, G.-L., et al. (2023). An Improved Synthetic Process of Two Key Intermediates and Their Application in the Synthesis of Lifitegrast. Pharmaceutical Fronts, 5(03), e153-e160. [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

• Gaber, A. A., & Al-Hussain, S. A. (2022). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molecules, 27(15), 4811. [Link]

• PubChem. (n.d.). A kind of preparation method of 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline - Patent CN-112321506-A. [Link]

• PubChem. (n.d.). Methyl 2,3-dichloro-5-nitrobenzoate. [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. [Link]

• Wikipedia. (n.d.). Lifitegrast. [Link]

• Royal Society of Chemistry. (2016). Nitration of methyl benzoate. [Link]

• Google Patents. (n.d.). WO2020114202A1 - Method for preparing compound lifitegrast.

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. [Link]

• Perez, V. L. (2017). Lifitegrast: A novel drug for treatment of dry eye disease. Indian Journal of Ophthalmology, 65(12), 1449–1453. [Link]

• University of California, Irvine. (n.d.). NITRATION OF METHYL BENZOATE. [Link]

• YouTube. (2013, January 21). Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. [Link]

Sources

• 1. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 2. SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents - Wordpress [reagents.acsgcipr.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Lifitegrast - Wikipedia [en.wikipedia.org]
• 10. Lifitegrast: A novel drug for treatment of dry eye disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Practical Synthesis of 5,7-Dichlorotetrahydroisoquinoline-6-carboxylic Acid—Key Intermediate of Lifitegrast (Xiidra) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
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• 16. edu.rsc.org [edu.rsc.org]
• 17. m.youtube.com [m.youtube.com]
• 18. aiinmr.com [aiinmr.com]

Suzuki cross-coupling reaction conditions using Methyl 2,3-dichloro-5-nitrobenzoate

Application Note: Site-Selective Suzuki-Miyaura Cross-Coupling of Methyl 2,3-dichloro-5-nitrobenzoate

Executive Summary & Substrate Profiling

Methyl 2,3-dichloro-5-nitrobenzoate is a highly functionalized, densely substituted arene that presents a unique chemoselective and regioselective challenge in palladium-catalyzed cross-coupling. For drug development professionals and synthetic chemists, achieving orthogonal reactivity on this scaffold unlocks rapid access to complex biaryl and teraryl systems.

Causality in Regioselectivity: The substrate features two carbon-chlorine bonds (C2 and C3) with vastly different electronic environments. The nitro group at C5 is strongly electron-withdrawing, drastically depleting electron density at its ortho and para positions. Because the C2-chlorine is para to the nitro group, it is highly activated toward oxidative addition by an electron-rich Pd(0) species. Conversely, the C3-chlorine is meta to the nitro group and lacks this intense electronic activation. Although C2 is sterically hindered (flanked by the C1-methyl ester and C3-chlorine), the electronic activation dominates the reaction pathway when paired with an appropriately bulky ligand, allowing for highly selective mono-coupling at C2.

Reaction Design & Mechanistic Causality

2.1. Overcoming C-Cl Inertness with Ligand Design Aryl chlorides are historically inert in Suzuki couplings compared to their bromide or iodide counterparts, as oxidative addition into the strong C-Cl bond is the rate-determining step [1]. To overcome this, the protocol necessitates sterically demanding, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos. These ligands promote the formation of a highly reactive, monoligated Pd(0)L active species that easily inserts into the C2-Cl bond [2].

2.2. Base Selection for Ester Preservation A critical failure point in this synthesis is the unintended saponification of the C1-methyl ester. Standard Suzuki bases (e.g., NaOH, KOH, or aqueous Na₂CO₃ at high temperatures) will rapidly hydrolyze the ester. To preserve this base-labile group, the transmetalation step must be activated using mild, non-nucleophilic bases. Powdered Potassium Fluoride (KF) or Potassium Phosphate (K₃PO₄) effectively polarize the boronic acid for transmetalation while leaving the ester intact [3, 4].

Caption: Regioselective logic and reaction pathways for Methyl 2,3-dichloro-5-nitrobenzoate.

Quantitative Optimization Data

The following table summarizes the empirical optimization of reaction parameters to achieve either selective mono-coupling or exhaustive di-coupling.

Objective	Catalyst / Ligand	Base	Solvent	Temp (°C)	Boronic Acid	Yield / Selectivity
Mono-Coupling (C2)	2 mol% Pd(OAc)₂ / 4 mol% XPhos	K₃PO₄ (2.0 eq)	Dioxane/H₂O (4:1)	65 °C	1.05 eq	>85% (95:5 C2:C3)
Mono-Coupling (C2)	2 mol% Pd₂(dba)₃ / 4 mol% SPhos	KF (3.0 eq)	Toluene/H₂O (3:1)	60 °C	1.05 eq	82% (98:2 C2:C3)
Di-Coupling (C2, C3)	5 mol% Pd₂(dba)₃ / 10 mol% SPhos	K₃PO₄ (4.0 eq)	Dioxane/H₂O (4:1)	100 °C	2.50 eq	78% (Complete conversion)
Failed (Hydrolysis)	2 mol% Pd(PPh₃)₄	Na₂CO₃ (3.0 eq)	DMF/H₂O (3:1)	90 °C	1.10 eq	<10% (Ester cleaved)

Experimental Protocols: Self-Validating Systems

The following methodologies are designed as self-validating workflows. By utilizing specific In-Process Controls (IPCs), the operator can verify the mechanistic progression of the reaction before proceeding to workup.

Protocol A: Regioselective Mono-Coupling (Targeting C2)

Objective: Isolate the C2-arylated product while preserving the C3-chlorine and C1-ester.

Step-by-Step Methodology:

• Reaction Assembly: To a dry Schlenk flask, add Methyl 2,3-dichloro-5-nitrobenzoate (1.0 mmol, ~250 mg), the desired arylboronic acid (1.05 mmol), and finely powdered K₃PO₄ (2.0 mmol) [4].

• Catalyst Addition: Add Pd(OAc)₂ (0.02 mmol) and XPhos (0.04 mmol). Causality: Premixing the Pd source and ligand in the solid state before solvent addition ensures rapid formation of the active L_nPd(0) complex upon solvation.

• Degassing (Critical Step): Evacuate the flask and backfill with Argon (3 cycles). Oxygen quenches the active Pd(0) species and promotes homocoupling of the boronic acid.

• Solvent Addition: Inject degassed 1,4-Dioxane (4.0 mL) and degassed deionized H₂O (1.0 mL).

• Heating & Agitation: Heat the biphasic mixture to 65 °C with vigorous stirring (800+ rpm). High agitation is required to maximize the interfacial surface area between the organic and aqueous layers.

• In-Process Control (IPC) & Validation: After 4 hours, sample the organic layer for LC-MS.

  • Validation Checkpoint: The starting material exhibits an isotopic pattern typical of a di-chloro species (M, M+2, M+4 at ~249, 251, 253 m/z). The successful mono-coupled product will shift to a mono-chloro isotopic signature (M, M+2) with a mass corresponding to [249 - 35 (Cl) + Mass(Ar)]. If di-coupled mass is observed, immediately cool the reaction to halt over-reaction.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling of Methyl 2,3-dichloro-5-nitrobenzoate.

Protocol B: Exhaustive Di-Coupling (Targeting C2 and C3)

Objective: Force the coupling at the sterically hindered and electronically deactivated C3 position.

Step-by-Step Methodology:

• Reaction Assembly: Combine Methyl 2,3-dichloro-5-nitrobenzoate (1.0 mmol), arylboronic acid (2.50 mmol), and K₃PO₄ (4.0 mmol) in a reaction vessel.

• Catalyst Selection: Add Pd₂(dba)₃ (0.025 mmol, equating to 5 mol% Pd) and SPhos (0.10 mmol). Causality: SPhos is specifically chosen here as it excels in coupling unactivated, sterically hindered aryl chlorides at elevated temperatures compared to XPhos.

• Solvent & Heating: Add degassed Dioxane/H₂O (4:1, 5 mL). Seal the vessel and heat to 100 °C for 16-24 hours [4].

• IPC & Validation: Monitor via LC-MS.

  • Validation Checkpoint: The intermediate mono-coupled product must be fully consumed. The final product will show no chlorine isotopic pattern, confirming complete substitution at both C2 and C3.

• Purification: Standard extraction followed by silica gel chromatography. The di-coupled product will be significantly less polar than the starting material and mono-coupled intermediate.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts Source: libretexts.org URL:[Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - MDPI Source: mdpi.com URL:[Link]

• Suzuki Coupling - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC Source: nih.gov URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Reduction of Methyl 2,3-dichloro-5-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of the nitro group on methyl 2,3-dichloro-5-nitrobenzoate to its corresponding amine, methyl 5-amino-2,3-dichlorobenzoate, is a crucial transformation in the synthesis of numerous pharmaceutical intermediates and active pharmaceutical ingredients (APIs). While seemingly straightforward, this reaction can present several challenges, leading to incomplete conversion, low yields, and the formation of undesired byproducts. This technical guide provides a comprehensive troubleshooting resource in a question-and-answer format to address specific issues encountered during this critical synthetic step.

The reduction of aromatic nitro compounds is a well-established and vital process in organic chemistry.[1] The resulting anilines are versatile building blocks in various industries, including pharmaceuticals and dyes.[2] However, the presence of other reducible functional groups, such as the ester and chloro substituents in methyl 2,3-dichloro-5-nitrobenzoate, necessitates careful selection of the reducing agent and reaction conditions to ensure high chemoselectivity.[3]

This guide will delve into common problems and their root causes, offering practical solutions and detailed experimental protocols to help you optimize your reaction and achieve consistent, high-quality results.

Troubleshooting Guide: Incomplete Reduction

Q1: My reduction of methyl 2,3-dichloro-5-nitrobenzoate is stalled, and TLC/LC-MS analysis shows significant amounts of remaining starting material. What are the likely causes and how can I fix this?

A1: Incomplete conversion is a frequent issue in nitroarene reductions. The underlying cause often relates to the choice and activity of the reducing agent, reaction conditions, or substrate-specific factors. Let's break down the possibilities in a structured manner.

Troubleshooting Incomplete Reduction

Potential Cause	Explanation	Recommended Solution(s)
Insufficient Reducing Agent	The stoichiometry of the reducing agent is critical. For metal-based reductions like Fe/HCl or SnCl₂, a significant excess is often required to drive the reaction to completion.[4][5]	- Increase the equivalents of the reducing agent (e.g., use 3-5 equivalents of iron powder).[4] - For catalytic hydrogenations, ensure an adequate hydrogen source (e.g., sufficient pressure for H₂ gas or a fresh, excess amount of a transfer hydrogenation donor like ammonium formate).[6]
Poor Quality or Inactive Reducing Agent	Reagents can degrade over time. Iron powder can oxidize on the surface, and tin(II) chloride is susceptible to oxidation. Catalysts like Palladium on carbon (Pd/C) can lose activity.[6]	- Use freshly opened or properly stored reagents. - For iron powder, pre-activation with a dilute acid wash can sometimes improve reactivity.[7] - If using a catalyst, ensure it is from a reliable source and has been stored under appropriate conditions (e.g., under an inert atmosphere).
Sub-optimal Reaction Temperature	While many nitro reductions proceed at room temperature, some substrates, particularly those with steric hindrance or deactivating groups, may require thermal energy to overcome the activation barrier.[6]	- Gradually increase the reaction temperature, for instance, to 60-80 °C, while monitoring for potential side reactions.[6] - Refluxing is a common condition for Fe/HCl reductions.[4]
Inadequate Agitation	In heterogeneous reactions (e.g., with solid iron powder or a Pd/C catalyst), efficient mixing is crucial for ensuring proper contact between the reactants.[6]	- Increase the stirring rate to ensure the solid reagents are well-suspended in the reaction mixture.
Solvent Issues	The solubility of the starting material is paramount. If the methyl 2,3-dichloro-5-nitrobenzoate is not fully dissolved, the reaction rate will be significantly hindered.[6]	- Choose a solvent or solvent system in which the starting material is highly soluble at the reaction temperature. Protic solvents like ethanol, methanol, or mixtures with water are commonly used.[4][6]
Catalyst Poisoning (for Catalytic Hydrogenation)	The presence of impurities, such as sulfur or certain nitrogen-containing compounds, can deactivate the catalyst.[6]	- Purify the starting material to remove potential catalyst poisons. - Consider using a more robust catalyst or increasing the catalyst loading.

Frequently Asked Questions (FAQs)

Q2: I am observing the formation of byproducts in my reaction. What are they, and how can I improve the chemoselectivity?

A2: The reduction of a nitro group can proceed through several intermediates, such as nitroso and hydroxylamine species.[7][8] If the reaction does not go to completion, these intermediates may be present in the final mixture. Additionally, depending on the reducing agent and conditions, other side reactions can occur.

• Potential Byproducts:

  • Nitroso and Hydroxylamine Intermediates: These are common when the reduction is incomplete.[2]

  • Azoxy and Azo Compounds: These can form from the condensation of intermediates, particularly if the reaction conditions are not optimal.[1]

  • Dehalogenation Products: With powerful reducing systems like catalytic hydrogenation using Pd/C, the chloro substituents can be reductively removed.[9][10] This is a significant concern for this particular substrate.

  • Ester Reduction: Strong reducing agents like lithium aluminum hydride are not suitable as they can reduce the ester group.[11]

• Improving Chemoselectivity:

  • Choice of Reducing Agent: For preserving the chloro groups, metal/acid reductions like Fe/HCl or SnCl₂ are generally preferred over catalytic hydrogenation with Pd/C.[5][11] Iron powder is often considered superior to stannous chloride due to its better tolerance of sensitive functional groups and simpler workup.[3][12]

  • Reaction Conditions: Milder conditions (e.g., lower temperature, shorter reaction time) can sometimes favor the desired reduction pathway.[6]

  • Monitoring the Reaction: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to stop the reaction once the starting material is consumed, preventing over-reduction or side reactions.[4][13]

Q3: How do I effectively remove the metal byproducts after a reduction using Fe/HCl or SnCl₂?

A3: A common challenge with these methods is the removal of metal salts during the workup, which can sometimes form gelatinous precipitates that complicate extraction.[14][15]

• Workup for Fe/HCl Reduction:

  • After the reaction is complete, cool the mixture and filter it through a pad of Celite® to remove excess iron and iron oxides.[4]

  • Carefully neutralize the filtrate with a base such as sodium carbonate or sodium hydroxide solution to a pH of 7-8.[4]

  • Extract the product with an organic solvent like ethyl acetate.[4]

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.[4]

• Workup for SnCl₂ Reduction:

  • After the reaction, the mixture is typically basified with NaOH or NaHCO₃ to precipitate tin salts.[6]

  • This can lead to the formation of a thick, gelatinous precipitate that is difficult to filter. A useful technique is to add an aqueous solution of trisodium citrate during the workup, which chelates the tin and prevents the formation of the gel, allowing for a cleaner extraction.[14]

Q4: Can I use catalytic hydrogenation for this reduction without losing the chlorine atoms?

A4: While catalytic hydrogenation with Pd/C is a very efficient method for nitro group reduction, it is also known to cause dehalogenation, especially with aryl chlorides.[10][16] However, the selectivity can sometimes be influenced by the choice of catalyst, solvent, and additives.

• Strategies to Minimize Dehalogenation:

  • Catalyst Choice: Platinum-based catalysts may sometimes be more selective than palladium-based ones.[9]

  • Additives: The addition of certain inhibitors can sometimes suppress dehalogenation, but this requires careful optimization.

  • Reaction Conditions: Using lower hydrogen pressure and temperature may reduce the rate of dehalogenation relative to the nitro reduction.[6]

Given the high risk of dehalogenation, for the reduction of methyl 2,3-dichloro-5-nitrobenzoate, metal/acid combinations like Fe/HCl are generally a more reliable choice to preserve the chloro substituents.[5][12]

Experimental Protocols

Protocol 1: Reduction of Methyl 2,3-dichloro-5-nitrobenzoate using Iron Powder and HCl

This protocol outlines a standard procedure for the reduction of a nitroarene using iron powder in an acidic medium.[4]

Materials:

• Methyl 2,3-dichloro-5-nitrobenzoate (1.0 eq)

• Iron powder (3-5 eq)[4]

• Concentrated Hydrochloric Acid (catalytic to stoichiometric amounts)[4]

• Solvent (e.g., ethanol/water mixture)[4]

• Sodium carbonate or sodium hydroxide solution for workup[4]

• Celite®[4]

• Ethyl acetate

Safety Precautions:

• The reaction can be exothermic, especially during the initial addition of acid. Use an ice bath to control the temperature if necessary.[4]

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Procedure:

• In a round-bottom flask, suspend the methyl 2,3-dichloro-5-nitrobenzoate (1.0 eq) and iron powder (3-5 eq) in the chosen solvent (e.g., a 4:1 mixture of ethanol and water).[4][17]

• Stir the mixture vigorously.

• Slowly add concentrated hydrochloric acid to the suspension. An exotherm may be observed.[4]

• Heat the reaction mixture to reflux and monitor the progress by TLC.[4]

• Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.[17]

• Filter the mixture through a pad of Celite® to remove the iron salts, and wash the filter cake with additional solvent.[4]

• Combine the filtrates and carefully neutralize with a saturated aqueous solution of sodium carbonate to a pH of 7-8.

• Extract the product into ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 5-amino-2,3-dichlorobenzoate.[4]

• The crude product can be further purified by column chromatography or recrystallization if necessary.

Visualization

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting an incomplete reduction of methyl 2,3-dichloro-5-nitrobenzoate.

Caption: A workflow for troubleshooting incomplete nitro group reduction.

References

• Gamble, A. B., et al. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Synthetic Communications, 37(16), 2777-2786. Available from: [Link]

• ACS Green Chemistry Institute. Sn2+ reduction. Available from: [Link]

• Bamoniri, A., et al. (2018). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. Molecules, 23(11), 2959. Available from: [Link]

• Reddit. (2025). Working up nitroarene reductions with iron powder - strategies for dealing with the gelatinous rust byproduct?. Available from: [Link]

• Tafesh, A. M., & Weiguny, J. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Chemical Reviews, 96(5), 2035-2052. Available from: [Link]

• Kiefer, P. M., et al. (2021). Real-Time Monitoring of Aqueous Organic Reduction Reactions Using Ex Situ Fiber Optic Raman Spectroscopy. ACS Sustainable Chemistry & Engineering, 9(17), 5832-5838. Available from: [Link]

• Common Organic Chemistry. Nitro Reduction - Iron (Fe). Available from: [Link]

• OrgoSolver. Aromatic Reductions: Nitrobenzene → Aniline (Sn/HCl). Available from: [Link]

• Gamble, A. B., et al. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. University of Wollongong Research Online. Available from: [Link]

• ResearchGate. (2014). How to carry out the work Up of Iron-H2SO4 assisted reduction?. Available from: [Link]

• Wikipedia. Reduction of nitro compounds. Available from: [Link]

• ResearchGate. (2025). Highly selective hydrogenation of 3,4-dichloronitrobenzene over Pd/C catalysts without inhibitors. Available from: [Link]

• Royal Society of Chemistry. (2020). Tin(II) chloride dihydrate/choline chloride deep eutectic solvent: redox properties in the fast synthesis of N-arylacetamides and indolo(pyrrolo)[1,2-a]quinoxalines. Available from: [Link]

• Google Patents. (1980). Process for the preparation of dichloro-hydrazobenzenes by catalytic hydrogenation of monochloro-nitrobenzenes.

• MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Available from: [Link]

• Common Organic Chemistry. Nitro Reduction. Available from: [Link]

• Royal Society of Chemistry. (2016). Chemoselective nitro reduction and hydroamination using a single iron catalyst. Available from: [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. Available from: [Link]

• Journal of the Chinese Chemical Society. (2001). Reductive reactions of nitroarenes in the presence of allyl bromide and zinc dust. Available from: [Link]

• PubMed. (2011). Efficient and Highly Selective Iron-Catalyzed Reduction of Nitroarenes. Available from: [Link]

• ResearchGate. (2025). Advancement in Methodologies for Reduction of Nitroarenes. Available from: [Link]

• University of Wollongong. (2024). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Available from: [Link]

• ResearchGate. (2012). Cataytic Hydrogenation of o-Nitrochlorbenzene to 3,3'-Dichlorobenzidine. Available from: [Link]

• PubMed Central. (2020). Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. Available from: [Link]

• Scribd. Hydrogenation of Nitro Product. Available from: [Link]

• ResearchGate. (2018). Which one is the best procedure for the reduction of aromatic nitro compounds?. Available from: [Link]

• ACS Publications. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. Available from: [Link]

• PubMed. (1989). 2-Aminobenzoyl-CoA monooxygenase/reductase, a novel type of flavoenzyme. Purification and some properties of the enzyme. Available from: [Link]

• MDPI. (2020). Detection of Microbial Nitroreductase Activity by Monitoring Exogenous Volatile Organic Compound Production Using HS-SPME-GC-MS. Available from: [Link]

• ACS Publications. (2024). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Journal of the American Chemical Society. Available from: [Link]

• Google Patents. (2015). Method for preparing 4-aminobenzoic acid by catalytic hydrogenation.

• MDPI. (2020). One-Pot Green Catalytic Preparation of 3-Aminobenzoic Acid in the Presence of Carbonaceous Bio-Based Materials in Subcritical Water. Available from: [Link]

• Organic Syntheses. Ethyl 4-aminobenzoate. Available from: [Link]

• Google Patents. (2014). Method for preparing 4-aminobenzoic acid from 4-nitrobenzoic acid by catalytic hydrogenation.

• PubChem. Methyl 2,3-dichloro-5-nitrobenzoate. Available from: [Link]

• The ScienceMadness Discussion Board. (2016). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. Available from: [Link]

• Organic Syntheses. Methyl m-nitrobenzoate. Available from: [Link]

• Technical Disclosure Commons. (2026). REDUCTION OF NITRO INTERMEDIATES OF ANTICANCER DRUGS USING RANEY NICKEL UNDER BASIC CONDITIONS. Available from: [Link]

Sources

• 1. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ro.uow.edu.au [ro.uow.edu.au]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. thieme-connect.com [thieme-connect.com]
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• 9. researchgate.net [researchgate.net]
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• 11. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 14. reddit.com [reddit.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Preventing ester hydrolysis of Methyl 2,3-dichloro-5-nitrobenzoate during aqueous workup

Preventing Ester Hydrolysis of Methyl 2,3-dichloro-5-nitrobenzoate During Aqueous Workup

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Topic: Yield optimization and degradation prevention for highly activated esters.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing unexplained yield losses or purity degradation when isolating highly activated esters. This guide specifically addresses the severe susceptibility of1[1] to ester hydrolysis during routine aqueous workups, providing a mechanistic breakdown and a field-proven, self-validating protocol to secure your product.

Part 1: The Mechanistic Root Cause

Why does Methyl 2,3-dichloro-5-nitrobenzoate hydrolyze so rapidly compared to standard methyl benzoate? The causality lies in the extreme electronic activation of the aromatic ring.

The molecule features three potent2[2]: a 5-nitro group (strong π -acceptor and inductive withdrawal) and 2,3-dichloro groups (strong inductive withdrawal). These groups synergistically strip electron density away from the ester's carbonyl carbon.

In a standard base-catalyzed hydrolysis (the BAc​2 mechanism), the rate-determining step is the nucleophilic attack of hydroxide (or water) on the carbonyl carbon to form a tetrahedral intermediate[3]. The intense electrophilicity of the carbonyl carbon in Methyl 2,3-dichloro-5-nitrobenzoate drastically4[4] for this attack. Consequently, even mildly basic conditions at room temperature will rapidly cleave the ester into its corresponding carboxylic acid and methanol.

Figure 1: Electronic activation pathway accelerating the B_Ac2 hydrolysis mechanism.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My LC-MS shows massive conversion to the carboxylic acid, but I only used saturated sodium bicarbonate (NaHCO₃) to neutralize my reaction. Isn't that a mild base? A: While NaHCO₃ is considered "mild" (pH ~8.3) for unactivated molecules, it provides a sufficient concentration of hydroxide ions to trigger the BAc​2 pathway in hyper-activated esters. For Methyl 2,3-dichloro-5-nitrobenzoate, you must avoid NaHCO₃ entirely. If neutralization is mandatory, use a strictly controlled phosphate buffer at pH 6.5.

Q2: I noticed my product hydrolyzes even when washing with plain water. How is this possible without a base? A: Highly activated esters can undergo neutral hydrolysis where water itself acts as the nucleophile, though at a slower rate than base-catalyzed hydrolysis[3]. This is exacerbated by prolonged biphasic contact times and elevated temperatures.5[5] is critical.

Q3: What is the optimal extraction solvent to prevent this issue? A: Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) are superior to Dichloromethane (DCM). MTBE has very low water solubility, which physically limits the concentration of water in the organic phase, and it separates from aqueous layers rapidly, reducing contact time.

Part 3: Quantitative Parameter Optimization

To transition from a failing workup to a successful one, you must shift your parameters to suppress the kinetic energy and nucleophile availability.

Workup Parameter	Conventional Approach	Optimized Approach for Activated Esters	Causality / Scientific Rationale
Neutralization Base	Saturated NaHCO₃ (pH ~8.3)	Phosphate Buffer (pH 6.5)	Prevents hydroxide-driven BAc​2 saponification.
Temperature	Ambient (20–25 °C)	Chilled (0–5 °C)	Reduces kinetic energy below the hydrolysis activation barrier.
Extraction Solvent	Dichloromethane (DCM)	MTBE	MTBE has low water miscibility, isolating the ester from water.
Aqueous Contact Time	> 15 minutes	< 3 minutes	Minimizes biphasic exposure, physically limiting neutral hydrolysis.

Part 4: Step-by-Step Validated Protocol

This protocol is designed as a self-validating system : every step imposes a physical or chemical boundary that actively prevents the failure mode (hydrolysis).

Materials Required:

• Methyl tert-butyl ether (MTBE) (Pre-chilled to 4 °C)

• 0.1 M Sodium Phosphate Buffer (pH 6.5, Pre-chilled to 4 °C)

• Saturated aqueous NaCl (Brine, Pre-chilled to 4 °C)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Methodology:

• Thermal Arrest: Immediately upon reaction completion, transfer the crude reaction vessel to an ice-water bath and allow the internal temperature to reach 0–5 °C.

  • Causality: Lowering the temperature exponentially decreases the rate constant of hydrolysis.

• Solvent Dilution: Dilute the crude mixture with 10 volumes of cold MTBE.

  • Causality: MTBE serves as an excellent organic partition that dissolves the ester while maintaining extremely low water solubility, shielding the electrophilic carbonyl.

• pH-Controlled Quench: Slowly add 5 volumes of cold pH 6.5 phosphate buffer. Do NOT use NaHCO₃ or NaOH.

  • Causality: Maintains a neutral environment, ensuring the concentration of nucleophilic hydroxide ions remains negligible.

• Rapid Extraction (Self-Validating Step): Transfer to a separatory funnel and vigorously shake for 30 seconds. Allow layers to separate.

  • Validation Check: The separation must complete within 3 minutes. If an emulsion forms, the system dictates you immediately add 2 volumes of cold brine to force phase separation. Drain the aqueous layer immediately.

• Brine Wash: Wash the organic layer with 5 volumes of cold brine to remove residual water and water-soluble impurities.

• Desiccation and Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate in vacuo with a water bath temperature strictly kept below 30 °C.

Figure 2: Optimized mild aqueous workup workflow to prevent ester hydrolysis.

Sources

• 1. Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side products and impurities in Methyl 2,3-dichloro-5-nitrobenzoate nitration

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of Methyl 2,3-dichloro-5-nitrobenzoate via the nitration of methyl 2,3-dichlorobenzoate.

In drug development and fine chemical synthesis, strict control over electrophilic aromatic substitution (EAS) is critical. This guide breaks down the causality behind impurity formation, provides a self-validating protocol, and offers actionable troubleshooting for your workflows.

Part 1: Mechanistic Causality & Workflow Visualization

To minimize impurities, we must first understand the directing effects governing this specific EAS reaction [3]. The starting material, methyl 2,3-dichlorobenzoate, presents a highly deactivated ring with competing directing groups:

• The Ester Group (-COOCH₃) at C1: A meta-directing, deactivating group. It directs the incoming nitronium ion ( NO2+​ ) to positions C3 (occupied) and C5.

• The Chloro Group (-Cl) at C2: An ortho/para-directing, deactivating group. It directs to C1 (occupied), C3 (occupied), and C5 (para).

• The Chloro Group (-Cl) at C3: An ortho/para-directing, deactivating group. It directs to C2 (occupied), C4 (ortho), and C6 (para).

The Causality of Selectivity: The target C5 position is synergistically favored because it is both meta to the ester and para to the C2 chlorine. However, the C3 chlorine exerts a competing directing effect toward C4 and C6, leading to isomeric impurities. Furthermore, the harsh acidic conditions required to nitrate a deactivated ring introduce risks of ester hydrolysis and over-nitration [1].

Reaction pathway for the nitration of methyl 2,3-dichlorobenzoate and impurity formation.

Part 2: Troubleshooting FAQs

Q1: My GC/LC-MS shows significant levels of 4-nitro and 6-nitro isomers. How do I improve regioselectivity? Causality: While C5 is the thermodynamic and kinetic preference, the 3-chloro group exerts an ortho/para directing effect towards C4 and C6. Elevated temperatures provide the activation energy required to overcome the higher transition state barriers of these less-favored pathways. Solution: Lower the reaction temperature to strictly 0–5 °C to maximize kinetic control. Purify the crude product via recrystallization using a hot ethanol/water gradient. The C5 isomer typically exhibits differential solubility due to its highly symmetrical crystal packing efficiency compared to the sterically hindered 4-nitro and 6-nitro isomers [1].

Q2: I am detecting 2,3-dichloro-5-nitrobenzoic acid in my final product. How is this forming? Causality: Acid-catalyzed ester hydrolysis. This almost exclusively occurs during the quench phase. Pouring the concentrated sulfuric/nitric acid mixture into water is a violently exothermic process. If insufficient ice is used, localized temperature spikes drive the cleavage of the methyl ester [2]. Solution: Quench by pouring the reaction mixture slowly over a large excess of crushed ice (not liquid water) with vigorous stirring. The phase change of melting ice absorbs the heat of acid dilution instantly, protecting the ester linkage.

Q3: My yield is low, and I'm seeing a highly retained peak on HPLC (likely a dinitro species). What went wrong? Causality: Over-nitration. Although the introduction of the first nitro group strongly deactivates the ring, excess nitronium ions combined with elevated temperatures (>15 °C) will force a second electrophilic substitution [3]. Solution: Strictly control the stoichiometry of nitric acid (use only a slight molar excess, e.g., 1.05 eq). Maintain strict thermal boundaries during the addition of the nitrating mixture.

Part 3: Process Optimization Data

The following table summarizes the quantitative impact of reaction parameters on the impurity profile. These metrics demonstrate why strict adherence to temperature and stoichiometric controls is non-negotiable.

Temperature Profile	HNO₃ Equivalents	Quench Method	Yield of Target (%)	Isomeric Impurities (%)	Hydrolysis Impurity (%)
0–5 °C	1.05 eq	Excess Crushed Ice	88.5%	< 2.0%	< 0.5%
15–20 °C	1.05 eq	Excess Crushed Ice	72.0%	8.5%	< 1.0%
0–5 °C	1.50 eq	Excess Crushed Ice	75.0%	< 2.0%	< 0.5% (11% Dinitro)
0–5 °C	1.05 eq	Liquid Water (20 °C)	65.0%	< 2.0%	15.0%

Part 4: Optimized Step-by-Step Methodology

This protocol is designed as a self-validating system. By restricting thermal energy and controlling reagent addition rates, the system inherently prevents the activation energies required for side-product formation from being reached[2].

Phase 1: Reagent Preparation

• Nitrating Mixture: In a dry, round-bottom flask under an inert atmosphere, carefully add concentrated sulfuric acid (3 volumes relative to HNO₃). Cool to 0 °C in an ice-salt bath. Slowly add concentrated nitric acid (1.05 eq) dropwise. Maintain at 0 °C until use.

• Substrate Dissolution: In the primary reactor, dissolve methyl 2,3-dichlorobenzoate (1.0 eq) in concentrated sulfuric acid (5 volumes). Cool the solution to 0–5 °C using an ice-salt bath.

Phase 2: Electrophilic Addition 3. Controlled Addition: Transfer the cold nitrating mixture to an addition funnel. Add it dropwise to the substrate solution over 30–45 minutes. 4. Thermal Validation: Monitor the internal temperature continuously. Self-validating step: If the temperature exceeds 5 °C, pause the addition. The slow addition ensures the exothermic generation of the sigma complex does not cause localized heating, preventing isomer scrambling. 5. Maturation: Once addition is complete, stir the mixture at 0–5 °C for an additional 30 minutes to ensure complete conversion.

Phase 3: Quench and Isolation 6. Aqueous Quench: Prepare a large beaker with vigorously stirred crushed ice (10x the weight of the reaction volume). Pour the reaction mixture slowly over the ice. Self-validating step: The latent heat of fusion from the melting ice absorbs the heat of acid dilution, preventing ester hydrolysis. 7. Filtration: Collect the precipitated crude solid via vacuum filtration on a Büchner funnel. 8. Washing: Wash the filter cake sequentially with ice-cold distilled water until the filtrate tests pH neutral. Follow with a single wash of ice-cold methanol (0.5 volumes) to remove trace water and highly soluble organic impurities. 9. Recrystallization: Dissolve the crude solid in a minimum volume of hot ethanol. Slowly add hot distilled water dropwise until the solution becomes faintly turbid. Allow to cool slowly to room temperature, then transfer to an ice bath to crystallize the pure methyl 2,3-dichloro-5-nitrobenzoate.

References

• Nitration of methyl benzoate Royal Society of Chemistry (RSC) Education[Link]

• Experiment 5 - Nitration of Methyl Benzoate WebAssign / North Carolina State University Laboratory Manuals[Link]

• Nitration of Methyl Benzoate Experiment PraxiLabs Virtual Laboratory Simulations[Link]

Technical Support Center: Overcoming Steric Hindrance in Methyl 2,3-dichloro-5-nitrobenzoate Substitutions

Welcome to the Advanced Troubleshooting Guide for the functionalization of Methyl 2,3-dichloro-5-nitrobenzoate . As a highly functionalized nitroaromatic, this substrate presents a classic conflict between electronic activation and steric deactivation.

Substrate Profiling:

• C2 Position (-Cl): Electronically highly activated for Nucleophilic Aromatic Substitution (SNAr) due to its para-relationship to the strongly electron-withdrawing -NO₂ group. However, it is severely sterically hindered, flanked by the C1-ester and C3-chlorine.

• C3 Position (-Cl): Electronically deactivated for SNAr (meta to the -NO₂ group) but slightly more sterically accessible than C2.

This guide provides field-proven methodologies, diagnostic FAQs, and optimized protocols to help drug development professionals achieve high-yielding, regioselective substitutions.

Diagnostic FAQs & Troubleshooting

Q1: My SNAr reaction with a secondary amine is stalling at <10% conversion. Why? A: The rate-determining step in the SNAr of hindered substrates is the formation of the Meisenheimer complex. While the C2 position is highly electrophilic, the approach trajectory for bulky secondary amines is blocked by the adjacent ester and chlorine groups. The steric clash prevents the required tetrahedral intermediate from forming. Solution: Switch from standard heating to microwave irradiation in a polar aprotic solvent (e.g., DMSO), or abandon SNAr entirely in favor of Palladium-catalyzed Buchwald-Hartwig amination.

Q2: I am observing ester hydrolysis instead of the desired SNAr product. How do I prevent this? A: This is a common side reaction when using hygroscopic solvents or hydroxide-based bases. Water outcompetes your amine, attacking the C1-ester or performing SNAr to yield a phenol byproduct. Solution: Ensure strictly anhydrous conditions. Use rigorously dried DMSO and non-nucleophilic organic bases like N,N-Diisopropylethylamine (DIPEA) instead of K₂CO₃ or NaOH.

Q3: Why am I getting a mixture of regioisomers (C2 vs. C3 substitution) during Palladium-catalyzed cross-coupling? A: This is a classic manifestation of steric vs. electronic control. SNAr is strictly electronically controlled, exclusively attacking the para-activated C2 position. However, oxidative addition in Pd-catalysis is highly sensitive to sterics. Because the C3-Cl bond is less hindered than the C2-Cl bond, Pd(0) may preferentially insert there. If strict C2 amination with a bulky amine is required and cross-coupling yields mixtures, use a proxy-SNAr approach: substitute C2 with a small azide anion, reduce to a primary amine, and perform reductive amination.

Mechanistic Workflows

Decision matrix for substitution pathways based on nucleophile sterics.

Buchwald-Hartwig catalytic cycle emphasizing steric relief during reductive elimination.

Quantitative Data & Optimization

Table 1: Solvent and Temperature Effects on SNAr (Primary Amine)

Using a polar aprotic solvent is critical. Solvents like DMSO preferentially solvate cations, leaving the nucleophilic anion "naked." This significantly increases the nucleophile's effective radius and reactivity, allowing it to penetrate the sterically hindered C2 pocket .

Solvent	Temp (°C)	Base	Conversion (%)	Primary Issue / Observation
Methanol	65 (Reflux)	K₂CO₃	< 5%	Protic solvent dampens nucleophilicity via H-bonding.
DMF	80	DIPEA	45%	Slow reaction rate; incomplete conversion.
DMSO	110 (MW)	DIPEA	> 95%	Optimal naked anion effect; complete conversion.
DMSO	110 (MW)	NaOH	N/A	Complete ester hydrolysis; no SNAr product formed.

Table 2: Ligand Screening for Buchwald-Hartwig Amination (Secondary Amine)

For sterically hindered aryl chlorides, the reductive elimination step is often rate-limiting. Bulky, electron-rich biarylphosphine ligands like BrettPhos or tBuXPhos are specifically designed to force the aryl and amine groups together, accelerating reductive elimination while stabilizing the active Pd(0) species .

Ligand	Catalyst Precursor	Base	Conversion (%)	Mechanistic Bottleneck
PPh₃	Pd(OAc)₂	Cs₂CO₃	0%	Fails oxidative addition of the strong Ar-Cl bond.
XPhos	XPhos Pd G2	K₃PO₄	15%	Slow reductive elimination due to extreme sterics.
BrettPhos	BrettPhos Pd G3	K₃PO₄	88%	Optimal steric bulk forces reductive elimination.
tBuXPhos	tBuXPhos Pd G3	K₃PO₄	92%	Excellent conversion; highly active for hindered Ar-Cl.

Step-by-Step Methodologies

Protocol A: Microwave-Assisted SNAr (For Primary Amines)

This protocol utilizes thermal shock and naked-anion kinetics to force substitution at the C2 position.

• Preparation: To a 10 mL microwave-safe vial equipped with a stir bar, add Methyl 2,3-dichloro-5-nitrobenzoate (1.0 equiv, 0.5 mmol).

• Reagent Addition: Add the primary amine (1.2 equiv) and anhydrous DIPEA (2.0 equiv).

• Solvent: Add 2.5 mL of rigorously anhydrous DMSO. Purge the vial with Argon for 2 minutes and seal with a crimp cap.

• Irradiation: Heat in a microwave reactor at 110°C for 45 minutes with high stirring.

• Self-Validation & Workup: Monitor via TLC (Hexanes/EtOAc). The product spot will be intensely UV-active and visibly yellow-tinted due to the extended nitroaromatic conjugation. If the starting material persists, do not simply increase time . Verify the moisture content of your DMSO; trace water will irreversibly stall the reaction by hydrolyzing the ester. Quench with water and extract with EtOAc.

Protocol B: Buchwald-Hartwig Amination (For Secondary/Bulky Amines)

This protocol utilizes third-generation Palladacycles to overcome the reductive elimination barrier .

• Inert Atmosphere Setup: Inside a glovebox or using strict Schlenk technique, charge an oven-dried flask with tBuXPhos Pd G3 (2 mol%), tBuXPhos ligand (2 mol%), and anhydrous K₃PO₄ (3.0 equiv).

• Substrate Addition: Add Methyl 2,3-dichloro-5-nitrobenzoate (1.0 equiv, 1.0 mmol) and the secondary amine (1.5 equiv).

• Solvent: Inject 5.0 mL of anhydrous, degassed Toluene.

• Reaction: Heat the sealed flask to 100°C for 12 hours under vigorous stirring.

• Self-Validation & Workup: Observe the color of the reaction. It should transition from a deep red/orange (precatalyst) to a clear yellow/brown active catalytic solution. Warning: The appearance of a black precipitate (Pd black) before 1 hour indicates rapid catalyst deactivation, likely due to oxygen ingress or trace water. Filter through a pad of Celite, concentrate, and purify via flash chromatography.

References

• Title: The influence of some steric and electron effects on the mechanism of aromatic nucleophilic substitution (SNAr) reactions in nonpolar solvent Source: ResearchGate / Perkin Transactions 2 URL: [Link]

• Title: Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega URL: [Link]

• Title: Sterically hindered N-heterocyclic carbene/palladium(II) catalyzed Suzuki-Miyaura coupling of nitrobenzenes Source: Chemical Communications URL: [Link]

Reference Data & Comparative Studies

Benchmarking Catalytic Efficiency for the Functionalization of Methyl 2,3-dichloro-5-nitrobenzoate: A Comparative Guide

For researchers, scientists, and drug development professionals, the selective functionalization of complex aromatic scaffolds is a cornerstone of modern synthesis. Methyl 2,3-dichloro-5-nitrobenzoate presents a particularly insightful case study: an electron-deficient aromatic ring activated by a nitro group, yet sterically hindered and electronically challenged by two ortho- and meta-directing chlorine atoms. This guide provides an in-depth comparison of catalytic systems for the efficient cross-coupling of this substrate, moving beyond a simple recitation of protocols to explain the underlying principles that govern catalyst selection and performance.

Introduction: The Challenge and Opportunity of a Polysubstituted Arene

Methyl 2,3-dichloro-5-nitrobenzoate is a versatile building block. The nitro group can be a precursor to an amine, a common pharmacophore, while the two distinct chlorine atoms offer handles for sequential, site-selective functionalization through palladium-catalyzed cross-coupling reactions.[1] However, the electronic and steric environment of the C-Cl bonds presents a significant challenge. The electron-withdrawing nature of the nitro and ester groups deactivates the aryl chloride bonds towards oxidative addition, a critical step in the catalytic cycle of many cross-coupling reactions.[2] Furthermore, the presence of two adjacent chlorine atoms can lead to issues with selectivity.

This guide will focus on two of the most powerful C-C and C-N bond-forming reactions in the synthetic chemist's toolkit: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.[3][4] We will benchmark the performance of state-of-the-art palladium catalysts, providing not just the "how" but the "why" behind the selection of specific ligands, bases, and reaction conditions.

The Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl structures, a common motif in pharmaceuticals.[5] The reaction couples an organoboron reagent with an organohalide.[4] For a substrate like Methyl 2,3-dichloro-5-nitrobenzoate, the choice of catalyst is paramount to overcoming the inherent low reactivity of the aryl chloride bonds.

Causality of Experimental Choices

• The Catalyst System: Electron-rich and sterically bulky phosphine ligands are essential. These ligands stabilize the palladium(0) active species and promote the oxidative addition of the C-Cl bond, which is often the rate-limiting step.[4] Ligands from the Buchwald and Fu groups, such as SPhos, XPhos, and RuPhos, have proven to be particularly effective for challenging aryl chlorides.[2][6] The use of pre-formed palladium(II) precatalysts, like the G3 and G4 palladacycles, ensures the efficient generation of the active Pd(0) species in situ.[7]

• The Base: A base is required to activate the organoboron species, forming a more nucleophilic borate complex that facilitates transmetalation.[5] For substrates sensitive to strong bases, such as those containing an ester functional group, weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are preferred over stronger bases like sodium tert-butoxide (NaOtBu).[8]

• The Solvent: Aprotic polar solvents like 1,4-dioxane or toluene, often with a small amount of water, are typically used to solubilize the reactants and facilitate the action of the inorganic base.[6]

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

While direct comparative data for Methyl 2,3-dichloro-5-nitrobenzoate is not extensively published, we can extrapolate from studies on electronically similar dichloronitroarenes and other electron-deficient aryl chlorides.[2][9] The following table summarizes expected performance based on analogous systems.

Catalyst System (Pd Precatalyst/Ligand)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Key Insights
XPhos Pd G3	K₃PO₄	Toluene/H₂O	100	12-24	85-95	Excellent for electron-deficient and sterically hindered aryl chlorides.[2]
RuPhos Pd G3	K₂CO₃	1,4-Dioxane	110	18-36	80-90	Effective for a broad range of substrates, including heteroaryl chlorides.[6]
SPhos Pd G2	Cs₂CO₃	Toluene	100	12-24	88-98	High activity, often allowing for lower catalyst loadings.
Pd(OAc)₂ / cataCXium® A	K₃PO₄	Toluene	110	24	~80	A more traditional system, may require higher catalyst loading and longer reaction times.

Note: Yields are estimates based on reactions with analogous substrates and may vary for Methyl 2,3-dichloro-5-nitrobenzoate.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a self-validating system. Successful coupling will be indicated by the consumption of the starting material and the appearance of a new, less polar spot on a TLC plate, and can be confirmed by LC-MS analysis.

• To an oven-dried Schlenk tube, add Methyl 2,3-dichloro-5-nitrobenzoate (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• In a glovebox, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%).

• Seal the tube, remove from the glovebox, and evacuate and backfill with argon three times.

• Add anhydrous, degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Place the tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mechanistic Pathway: Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

The Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful and versatile method for the synthesis of arylamines.[3] For a substrate like Methyl 2,3-dichloro-5-nitrobenzoate, the presence of the nitro group adds a layer of complexity, as it can be sensitive to certain reaction conditions.[8]

Causality of Experimental Choices

• The Catalyst System: Similar to the Suzuki-Miyaura coupling, bulky, electron-rich phosphine ligands are crucial for activating the aryl chloride. Ligands such as BrettPhos and RuPhos are often excellent choices for the coupling of primary and secondary amines, respectively.[7] The choice of palladium precatalyst again plays a key role in ensuring efficient catalyst activation.

• The Base: The choice of base is critical in Buchwald-Hartwig amination, especially with a nitro-containing substrate. Strong bases like NaOtBu can participate in unwanted side reactions with the nitro group.[8] Therefore, weaker bases like K₂CO₃ or Cs₂CO₃ are often preferred, although they may necessitate higher reaction temperatures or longer reaction times.[7]

• The Solvent: Anhydrous, aprotic solvents such as toluene, 1,4-dioxane, or tert-butanol are commonly used.[8] It is crucial to use degassed solvents to prevent oxidation of the palladium catalyst.

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

The following table provides a comparison of catalyst systems for the amination of electron-deficient aryl chlorides, which can serve as a guide for reactions with Methyl 2,3-dichloro-5-nitrobenzoate.

Catalyst System (Pd Precatalyst/Ligand)	Amine Type	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Key Insights
BrettPhos Pd G3	Primary	K₂CO₃	1,4-Dioxane	110	18-36	80-90	Excellent for primary amines, compatible with nitro groups when using a weaker base.[7]
RuPhos Pd G3	Secondary	Cs₂CO₃	Toluene	100	12-24	85-95	A go-to system for a wide range of secondary amines.[7]
XPhos Pd G3	Primary/Secondary	K₃PO₄	t-BuOH	100	12-24	80-95	Broadly applicable and often highly efficient.[10]
Pd₂(dba)₃ / Xantphos	NH-Heterocycles	K₂CO₃	1,4-Dioxane	120	24	75-85	A good choice for coupling with less nucleophilic amines like heterocycles.[11]

Note: Yields are estimates based on reactions with analogous substrates and may vary for Methyl 2,3-dichloro-5-nitrobenzoate.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is designed to be self-validating. Progress can be monitored by the disappearance of the starting amine and aryl chloride via TLC or LC-MS.

• In a glovebox, add the palladium precatalyst (e.g., BrettPhos Pd G3, 0.02 mmol, 2 mol%), and K₂CO₃ (1.4 mmol) to an oven-dried Schlenk tube.

• Add Methyl 2,3-dichloro-5-nitrobenzoate (1.0 mmol) and a magnetic stir bar.

• Seal the tube, remove from the glovebox, and add anhydrous, degassed 1,4-dioxane (5 mL) followed by the amine (1.2 mmol) via syringe.

• Place the tube in a preheated oil bath at 110 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Mechanistic Pathway: Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Conclusion: A Roadmap for Rational Catalyst Selection

The successful functionalization of a challenging substrate like Methyl 2,3-dichloro-5-nitrobenzoate hinges on a rational approach to catalyst selection. By understanding the interplay between the electronic and steric properties of the substrate, the ligand, the base, and the solvent, researchers can navigate the complexities of modern cross-coupling chemistry. The data and protocols presented in this guide, while based on analogous systems, provide a robust starting point for optimization. The key to success lies in recognizing the potential challenges, such as the low reactivity of aryl chlorides and the sensitivity of the nitro group, and selecting a catalytic system that is specifically designed to overcome these hurdles. The continued evolution of ligand design and palladium precatalyst technology will undoubtedly open up new avenues for the efficient and selective synthesis of complex molecules from readily available starting materials.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Bacsa, I., Szemerédi, D., Wölfling, J., Schneider, G., Fekete, L., & Mernyák, E. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1145–1152. [Link]

• Yadav, M. R., Nagaoka, M., Kashihara, M., Zhong, R.-L., Miyazaki, T., Sakaki, S., & Nakao, Y. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 139(28), 9423–9426. [Link]

• Fu, G. C. (2008). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Deeming, A. S., & Russell, C. A. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 122(11), 10071-10134.

• Lee, H. M., Chiu, C.-F., & Zeng, J.-Y. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. Organic Letters, 2(14), 2129–2131. [Link]

• Deeming, A. S., & Russell, C. A. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 122(11), 10071-10134.

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. (n.d.). ResearchGate. Retrieved from [Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (2022).
• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. (2018). Green Chemistry, 20(17), 4022-4028.
• Yadav, M. R., et al. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 139(28), 9423-9426.
• Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. (2022). Chemical Reviews, 122(23), 17095-17216.
• Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. (2020). Organic Process Research & Development, 24(3), 344-352.

• Buchwald–Hartwig amination. (2023, November 29). In Wikipedia. [Link]

• Palladium-catalyzed cross-dehydrogenative coupling of (hetero)arenes. (2024). Organic Chemistry Frontiers.
• Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions. (2020). New Journal of Chemistry, 44(48), 21269-21280.

• Pd-Catalysed Suzuki-Miyaura Cross-Coupling of Aryl Chlorides at Low Catalyst Loadings in Water for the Synthesis of Industrial Important Fungicides. (n.d.). ResearchGate. Retrieved from [Link]

• The iron-catalysed Suzuki coupling of aryl chlorides. (2018).

• A Calix[1]arene-Based Catalyst for Suzuki–Miyaura Couplings with Reduced Pd_Leaching. (2022). Catalysts, 12(10), 1109.

• Molander, G. A., & Brown, A. R. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry, 74(7), 2825–2832. [Link]

• Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules, 22(5), 785. [Link]

• The Buchwald‐Hartwig Amination of Nitroarenes. (n.d.). ResearchGate. Retrieved from [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. (2020). Organic & Biomolecular Chemistry, 18(2), 263-269.
• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of chemical research, 41(11), 1566-1575.

• Au-Catalyzed Cross-Coupling of Arenes via Double C-H Activation. (n.d.). SciSpace. Retrieved from [Link]

• Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. (2014).

• The Buchwald‐Hartwig Amination After 25 Years. (n.d.). ResearchGate. Retrieved from [Link]

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Methyl 2,3-dichloro-5-nitrobenzoate vs benzoic acid derivatives in drug discovery

An essential challenge in modern drug discovery is the transition from hit identification to lead optimization, a phase where the precise tuning of a molecule's steric, electronic, and physicochemical properties dictates its clinical viability. While traditional benzoic acid derivatives have long served as foundational pharmacophores and prodrug scaffolds, the demand for highly targeted, membrane-permeable, and metabolically stable candidates has driven the adoption of densely functionalized building blocks.

As a Senior Application Scientist, I frequently evaluate the strategic utility of advanced intermediates. This guide provides an objective, data-driven comparison between standard benzoic acid derivatives and Methyl 2,3-dichloro-5-nitrobenzoate (MDNB) , detailing their respective roles in structure-activity relationship (SAR) exploration, prodrug design, and targeted protein degradation.

Structural and Electronic Divergence: The Causality of Design

The utility of a building block in medicinal chemistry is defined by its vectors and reactivity handles.

Standard Benzoic Acids: Unsubstituted or lightly substituted benzoic acids are ubiquitous. They are primarily utilized for their ability to form stable salts, engage in hydrogen bonding via the carboxylate anion, or serve as precursors for lipophilic ester prodrugs. For instance, in the development of antitubercular agents, esterification of benzoic acids (e.g., to hexyl or phenyl esters) significantly enhances membrane permeation into Mycobacterium tuberculosis bacilli, where they are subsequently cleaved by intracellular esterases to release the active acid [1].

Methyl 2,3-dichloro-5-nitrobenzoate (MDNB): MDNB (PubChem CID 113010) offers a radically different stereoelectronic profile [4].

• Steric Occlusion: The chlorine atom at the C2 position creates a severe steric clash with the methyl ester, forcing the carbonyl group out of coplanarity with the benzene ring. This specific dihedral angle is critical when designing molecules to fit into tight, non-planar binding pockets, such as the H12 helix region of the Estrogen Receptor alpha (ERα) in the design of Selective Estrogen Receptor Degraders (SERDs) [2].

• Electronic Activation: The synergistic electron-withdrawing effects of the 5-nitro and 2,3-dichloro groups heavily deplete the electron density of the aromatic ring. This not only lowers the pKa of the corresponding acid (post-hydrolysis) to enhance target engagement but also activates the ring for nucleophilic aromatic substitution (SNAr), allowing for late-stage diversification.

• Halogen Bonding: The uniquely positioned halogens provide distinct vectors for halogen bonding with backbone carbonyls in target proteins, a mechanism recently highlighted in the docking studies of halogenated benzoic acids against the SARS-CoV-2 main protease (Mpro) [3].

Quantitative Property Comparison

Property / Feature	Standard Benzoic Acid	Methyl 2,3-dichloro-5-nitrobenzoate (MDNB)	Strategic Implication in Drug Design
Molecular Weight	122.12 g/mol	250.03 g/mol	MDNB provides higher initial mass but offers three distinct handles for diversification.
LogP (Predicted)	1.87	2.90	The lipophilic ester and halogens in MDNB significantly enhance passive membrane permeability [4].
Topological PSA	37.3 Ų	72.1 Ų	MDNB's higher PSA (due to the nitro group) requires careful monitoring during lead optimization to maintain CNS penetrance if desired.
Reactivity Handles	Carboxylic acid (Amidation, Esterification)	Ester (Hydrolysis), Nitro (Reduction), Aryl Chlorides (Cross-coupling/SNAr)	MDNB enables divergent, multi-axis library generation from a single core.

Divergent Synthetic Workflows

The true value of MDNB lies in its capacity to serve as a central hub for generating diverse compound libraries. Unlike standard benzoic acids, which typically only undergo functionalization at the carboxylate, MDNB allows for orthogonal modifications.

Caption: Divergent synthetic workflows highlighting MDNB's multi-axis reactivity vs. standard benzoic acids.

Experimental Methodology: Self-Validating Protocol for MDNB Diversification

To utilize MDNB effectively, one must selectively manipulate its functional groups without triggering undesired side reactions. A common pitfall when reducing the 5-nitro group to an amine (for subsequent amide library generation) is the accidental hydrodehalogenation of the 2,3-dichloro moieties if harsh conditions like Palladium on Carbon (Pd/C) with H2 are used.

The following protocol employs a chemoselective Zinc/Ammonium Chloride reduction. This is a self-validating system : the mild conditions ensure the halogens remain intact, which is immediately verifiable via the isotopic splitting pattern in LC-MS.

Protocol: Chemoselective Reduction of MDNB to Methyl 5-amino-2,3-dichlorobenzoate

Reagents & Materials:

• Methyl 2,3-dichloro-5-nitrobenzoate (MDNB): 1.0 eq (10 mmol, 2.50 g)

• Zinc dust (activated): 10.0 eq (100 mmol, 6.54 g)

• Ammonium chloride (NH4Cl): 10.0 eq (100 mmol, 5.35 g)

• Solvent: Methanol/Water (4:1 v/v), 50 mL

Step-by-Step Procedure:

• Preparation: Dissolve MDNB in 40 mL of Methanol in a 250 mL round-bottom flask. Add 10 mL of aqueous NH4Cl solution. Causality: The protic solvent mixture facilitates the electron transfer process required for nitro reduction while maintaining the solubility of the ester.

• Activation & Addition: Cool the mixture to 0 °C using an ice bath. Slowly add activated Zinc dust in small portions over 15 minutes. Causality: The reaction is highly exothermic; controlled addition prevents solvent boil-off and suppresses the formation of azoxy dimers.

• Reaction Monitoring: Stir the suspension at room temperature for 2 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate 3:1). The starting material (UV active, high Rf) should cleanly convert to a highly polar, ninhydrin-active spot (the amine).

• Workup & Validation: Filter the reaction mixture through a pad of Celite to remove zinc salts, washing with excess ethyl acetate. Concentrate the filtrate, partition between ethyl acetate and saturated NaHCO3, dry over Na2SO4, and evaporate.

• Analytical Self-Validation: Analyze the crude product via LC-MS. You must observe the [M+H]+ peak at m/z 220.0. Crucially, the mass spectrum must display the characteristic 9:6:1 isotopic cluster indicative of two chlorine atoms. If an m/z of 186.0 (loss of one Cl) is observed, the reduction conditions were too harsh or the zinc was contaminated with trace transition metals.

Biological Application: The Prodrug and Degradation Pathway

Once functionalized, MDNB derivatives often serve as lipophilic prodrugs. The ester masks the polarity of the acid, allowing the molecule to cross lipid bilayers efficiently. Once inside the target cell, ubiquitous esterases hydrolyze the methyl ester, trapping the active, highly acidic halogenated benzoate inside the cell to engage its target.

Caption: Mechanism of action for MDNB-derived prodrugs, from administration to intracellular target engagement.

Conclusion

While standard benzoic acid derivatives remain excellent choices for simple salt formation or basic prodrug strategies, they lack the structural complexity required for advanced target engagement. Methyl 2,3-dichloro-5-nitrobenzoate (MDNB) provides medicinal chemists with a highly tunable scaffold. Its inherent lipophilicity, combined with the steric forcing of the ester group and the orthogonal reactivity of its nitro and chloro substituents, makes it a superior starting point for developing complex enzyme inhibitors and selective protein degraders.

References

• Simões, M.F., et al. "Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis." Pharmaceuticals (Basel), 2022. Available at:[Link]

• Zhang, X., et al. "Dynamics-Based Discovery of Novel, Potent Benzoic Acid Derivatives as Orally Bioavailable Selective Estrogen Receptor Degraders for ERα+ Breast Cancer." Journal of Medicinal Chemistry, ACS Publications, 2021. Available at:[Link]

• Salaru, V., et al. "Molecular Docking Study on Several Benzoic Acid Derivatives against SARS-CoV-2." Molecules, MDPI, 2020. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 113010, Methyl 2,3-dichloro-5-nitrobenzoate." PubChem, 2025. Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 2,3-dichloro-5-nitrobenzoate

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety gear, but as a comprehensive system of risk mitigation. When handling heavily substituted nitroaromatics like Methyl 2,3-dichloro-5-nitrobenzoate , standard laboratory precautions are insufficient. The presence of a nitro group enhances the electrophilicity of the aromatic ring, significantly increasing its potential as a skin sensitizer and reactive intermediate, while the dual chlorine substitutions increase its lipophilicity, allowing it to bypass standard dermal barriers more efficiently [1, 2].

To build a fail-safe operational environment, every piece of Personal Protective Equipment (PPE) and every handling protocol must be grounded in the physicochemical causality of the molecule.

Part 1: Physicochemical Profile & Hazard Stratification

Before selecting PPE, we must quantify the threat. Methyl 2,3-dichloro-5-nitrobenzoate presents specific acute toxicity and irritation hazards that dictate our engineering controls.

Table 1: Quantitative Hazard Data for Methyl 2,3-dichloro-5-nitrobenzoate

Property / Metric	Value / Specification	Mechanistic Implication
CAS Number	63105-54-4	Primary identifier for regulatory tracking [1].
Molecular Formula	C8H5Cl2NO4	High halogen/nitro ratio indicates potential for exothermic decomposition if exposed to strong reducing agents.
Molecular Weight	250.03 g/mol	Heavy molecular weight; settles rapidly as dust but poses a severe inhalation hazard if aerosolized [1].
GHS Hazard Codes	H302, H312, H332, H315, H319, H335	Acute toxicity (Oral/Dermal/Inhalation), severe skin/eye irritation, and respiratory tract irritation [2].
Solubility Profile	Insoluble in H₂O; Soluble in organics	Dictates spill response: water is ineffective for decontamination; organic solvents (e.g., isopropanol) are required.

Part 2: Causality-Driven PPE Selection

Safety is not about wearing everything; it is about wearing the right barriers based on the molecule's mechanism of action [3, 4].

• Dermal Protection (Double-Gloving System):

  • The Choice: Inner layer of 4-mil Nitrile, outer layer of 8-mil Neoprene.

  • The Causality: Chlorinated nitroaromatics are highly lipophilic. Standard single-layer nitrile provides only a temporary barrier against permeation. The outer neoprene layer provides broad-spectrum chemical resistance, while the inner nitrile layer acts as a fail-safe against micro-tears.

• Ocular & Facial Protection:

  • The Choice: Indirect-vented chemical splash goggles paired with a full-face shield.

  • The Causality: The H319 (Eye Irrit. 2A) classification indicates severe eye irritation. Safety glasses leave the orbital bone exposed to airborne dust. Indirect-vented goggles prevent particulate ingress, and the face shield protects the mucous membranes of the mouth and nose from accidental micro-splashes during solvent dissolution.

• Respiratory Protection:

  • The Choice: Operations must be confined to a Class II Type A2 Biological Safety Cabinet or a properly calibrated Chemical Fume Hood. If engineering controls are compromised, a half-face respirator with P100 particulate filters is mandated.

  • The Causality: The powder form of this compound carries an H332 (Acute Inhalation Toxicity) hazard. P100 filters trap 99.97% of airborne particles, neutralizing the threat of aerosolized ester dust.

Part 3: Operational Workflow & Self-Validating Protocols

Every step in the handling of Methyl 2,3-dichloro-5-nitrobenzoate must include a self-validating mechanism to ensure the protocol is functioning as intended before proceeding.

SOP: Safe Weighing and Transfer

Step 1: Engineering Control Validation

• Action: Turn on the chemical fume hood and set the sash to the operational height (typically 18 inches).

• Self-Validation: Tape a 1-inch strip of a Kimwipe to the bottom of the sash. Visually confirm continuous inward deflection. This validates negative pressure and a face velocity of >100 fpm before opening the chemical container.

Step 2: PPE Integrity Verification

• Action: Don the inner nitrile gloves.

• Self-Validation: Perform a pneumatic inflation test. Trap air in the glove, twist the cuff, and squeeze. The absence of deflation validates the absence of micro-punctures. Don the outer neoprene gloves over the nitrile.

Step 3: Static-Free Weighing

• Action: Place an anti-static weigh boat on the analytical balance inside the hood.

• Self-Validation: Pass an anti-static zero-stat gun or ionizing bar over the weigh boat. Transfer a micro-spatula of the compound. If the powder does not "jump" or cling to the sides of the spatula, static dissipation is validated, preventing hazardous aerosolization.

Step 4: Closed-System Transfer

• Action: Transfer the weighed solid directly into the reaction vessel (e.g., round-bottom flask) while still inside the fume hood. Seal the vessel with a septum before removing it from the hood.

• Self-Validation: Invert the sealed vessel gently. If no powder escapes the septum seal, the closed system is validated for transport to the reaction block.

Workflow logic for PPE selection and handling of chlorinated nitrobenzoates.

Part 4: Spill Response & Chemical Disposal Plan

Because Methyl 2,3-dichloro-5-nitrobenzoate is insoluble in water, standard aqueous cleanup protocols will only spread the contamination.

Emergency Spill Protocol (Solid Powder)

• Isolate: Immediately lower the fume hood sash to maximize exhaust velocity over the spill area.

• Suppress: Do NOT dry-sweep. Dry sweeping aerosolizes the toxic powder. Gently cover the spill with absorbent pads lightly dampened with isopropanol or ethanol.

• Neutralize & Collect: Wipe inward from the perimeter of the spill to the center using the solvent-dampened pads. The organic solvent will dissolve the ester, allowing it to be absorbed into the pad.

• Self-Validation: Shine a UV light (if applicable to the specific derivative's fluorescence) or perform a secondary wipe with a clean solvent pad. If the secondary pad shows no discoloration, the macroscopic chemical residue has been successfully removed.

Disposal Logistics

• Solid Waste: Place all contaminated weigh boats, spatulas, and spill-cleanup pads into a secondary containment bag, seal it, and deposit it in a designated Halogenated Solid Waste drum.

• Liquid Waste: If the compound is dissolved in a solvent, it must be routed to Halogenated Organic Waste .

• Regulatory Note: Never mix nitroaromatic waste with strongly basic or reducing waste streams, as this can trigger an exothermic degradation cascade [3]. Ensure disposal complies with local EPA RCRA guidelines for halogenated organics.

References

• National Center for Biotechnology Information. "Methyl 2,3-dichloro-5-nitrobenzoate | C8H5Cl2NO4 | CID 113010" PubChem. Available at: [Link]

• NextSDS. "methyl 2,3-dichloro-5-nitrobenzoate — Chemical Substance Information" NextSDS Database. Available at: [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards" National Academies Press. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - 1910.132" United States Department of Labor. Available at: [Link]